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  • Product: (R)-1-N-Cbz-3-Formyl-pyrrolidine
  • CAS: 1212062-74-2

Core Science & Biosynthesis

Foundational

The Chiral Synthon: A Technical Guide to the Synthetic Utility of (R)-1-N-Cbz-3-Formyl-pyrrolidine

Introduction: Deconstructing a Versatile Building Block In the landscape of modern medicinal chemistry, the pursuit of stereochemically pure and complex molecular architectures is paramount. Success in this endeavor ofte...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Deconstructing a Versatile Building Block

In the landscape of modern medicinal chemistry, the pursuit of stereochemically pure and complex molecular architectures is paramount. Success in this endeavor often hinges on the availability of versatile, chiral building blocks—synthons that provide a reliable foundation upon which to construct novel therapeutic agents. (R)-1-N-Cbz-3-Formyl-pyrrolidine is one such critical intermediate. While not an active pharmaceutical ingredient itself, its "mechanism of action" is best understood as a mechanism of synthetic utility —a carefully orchestrated combination of stereochemistry and functional group reactivity that empowers the efficient construction of bioactive molecules.

The pyrrolidine ring is a privileged scaffold, forming the core of numerous natural products and FDA-approved drugs, including inhibitors for neuronal nitric oxide synthase (nNOS) and various antiviral agents.[1][2] Its non-planar, three-dimensional structure is ideal for exploring complex pharmacophore space. This guide provides an in-depth analysis of (R)-1-N-Cbz-3-Formyl-pyrrolidine, detailing its synthesis, the strategic purpose of its constituent parts, and its application in the assembly of advanced molecular frameworks.

Part 1: Synthesis and Physicochemical Profile

The reliable synthesis of this chiral aldehyde is fundamental to its application. The most logical and field-proven approach involves the mild oxidation of the corresponding primary alcohol, (R)-1-Cbz-3-pyrrolidinemethanol. This precursor is readily accessible from commercially available (R)-pyrrolidine-3-carboxylic acid derivatives.

Physicochemical Data
PropertyValueReference
IUPAC Name (R)-benzyl 3-formylpyrrolidine-1-carboxylate[3]
CAS Number 276872-86-7[3]
Molecular Formula C₁₃H₁₅NO₃[3]
Molecular Weight 233.27 g/mol [3]
Appearance Solid[3]
Purity Typically ≥97%[3]
Representative Synthesis Workflow

The synthesis can be envisioned as a two-stage process starting from (R)-pyrrolidine-3-carboxylic acid:

  • Protection and Reduction: The pyrrolidine nitrogen is first protected with a carboxybenzyl (Cbz) group, followed by reduction of the carboxylic acid to the primary alcohol.

  • Mild Oxidation: The resulting alcohol, (R)-1-Cbz-3-pyrrolidinemethanol, is then oxidized to the target aldehyde using a method that avoids over-oxidation to the carboxylic acid. The Swern oxidation is an exemplary choice due to its mild conditions and high yields for this transformation.[4]

Synthesis_Workflow Start (R)-Pyrrolidine-3-carboxylic Acid Step1 1. Cbz Protection 2. Reduction (e.g., BH₃•THF) Start->Step1 Intermediate (R)-1-Cbz-3-pyrrolidinemethanol Step1->Intermediate Step2 Swern Oxidation (DMSO, (COCl)₂, Et₃N) Intermediate->Step2 Product (R)-1-N-Cbz-3-Formyl-pyrrolidine Step2->Product

Caption: Synthetic route to the target aldehyde.

Experimental Protocol: Swern Oxidation of (R)-1-Cbz-3-pyrrolidinemethanol

This protocol is a representative procedure adapted from well-established Swern oxidation methodologies.[5][6] It is a self-validating system as reaction progress can be monitored by Thin Layer Chromatography (TLC), and the product can be fully characterized by NMR and Mass Spectrometry.

Materials:

  • (R)-1-Cbz-3-pyrrolidinemethanol

  • Oxalyl chloride (2.0 M in Dichloromethane)

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Anhydrous Dichloromethane (DCM)

  • Anhydrous Triethylamine (Et₃N)

  • Argon or Nitrogen gas supply

Procedure:

  • Reactor Setup: A three-necked, flame-dried, round-bottom flask equipped with a magnetic stirrer, a thermometer, and two dropping funnels under an inert atmosphere (Argon) is charged with anhydrous DCM (50 mL). The flask is cooled to -78 °C using a dry ice/acetone bath.

  • Activator Addition: A solution of oxalyl chloride (1.2 equivalents) in anhydrous DCM is added dropwise to the flask, maintaining the internal temperature below -65 °C.

  • DMSO Addition: A solution of anhydrous DMSO (2.2 equivalents) in anhydrous DCM is added dropwise via a second funnel over 10 minutes. The mixture is stirred for an additional 15 minutes at -78 °C. Causality Note: This sequence forms the reactive electrophilic sulfur species, the chlorodimethylsulfonium ion, in situ.[4]

  • Substrate Addition: A solution of (R)-1-Cbz-3-pyrrolidinemethanol (1.0 equivalent) in anhydrous DCM is added dropwise over 15 minutes, ensuring the temperature does not exceed -65 °C. The reaction is stirred for 45 minutes.

  • Base Quench: Anhydrous triethylamine (5.0 equivalents) is added dropwise. A thick white precipitate will form. The cooling bath is removed, and the reaction is allowed to warm to room temperature over 45-60 minutes. Causality Note: The hindered base deprotonates the intermediate alkoxysulfonium ylide, initiating an intramolecular elimination to form the aldehyde and volatile byproducts.[4]

  • Workup: Water (50 mL) is added to the reaction mixture and stirred. The layers are separated, and the aqueous layer is extracted with DCM (2 x 30 mL).

  • Purification: The combined organic layers are washed sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. The organic layer is then dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the pure aldehyde.

Part 2: Mechanism of Synthetic Utility

The utility of (R)-1-N-Cbz-3-Formyl-pyrrolidine stems from the distinct and synergistic roles of its three key structural features: the chiral pyrrolidine core, the Cbz protecting group, and the formyl functional group.

Mechanism_of_Utility Core (R)-1-N-Cbz-3-Formyl-pyrrolidine (R)-Chiral Center N-Cbz Group C3-Formyl Group Chiral_Role Controls Stereochemistry • Directs facial selectivity • Enables asymmetric synthesis Core:f0->Chiral_Role Cbz_Role Protects Nitrogen • Prevents unwanted nucleophilicity/basicity • Allows selective C3 modification • Readily removed (Deprotection) Core:f1->Cbz_Role Formyl_Role Reactive Electrophile • Carbonyl carbon is electron-deficient • Site for nucleophilic attack • Enables C-C bond formation Core:f2->Formyl_Role

Caption: Synergistic roles of the key structural features.

The (R)-Chiral Center: A Stereochemical Anchor

The fixed (R)-configuration at the C3 position is the molecule's most valuable asset. In asymmetric synthesis, this pre-existing stereocenter acts as a control element, influencing the stereochemical outcome of reactions at the adjacent formyl group or at other positions after further transformations. This allows for the diastereoselective synthesis of more complex molecules, a cornerstone of modern drug design where specific enantiomers often possess desired therapeutic activity while others may be inactive or harmful.

The N-Cbz Group: A Strategic Shield

The secondary amine of the pyrrolidine ring is both nucleophilic and basic. Left unprotected, it would interfere with many reactions intended for the formyl group, such as those involving organometallics (e.g., Grignard reagents) or base-sensitive reagents. The Carboxybenzyl (Cbz) group serves as an essential protecting group.

  • Mechanism of Protection: The Cbz group is installed using benzyl chloroformate. The lone pair of the nitrogen atom attacks the electrophilic carbonyl carbon of benzyl chloroformate, displacing the chloride ion.

  • Function: By converting the amine into a carbamate, the Cbz group delocalizes the nitrogen's lone pair through resonance, drastically reducing its nucleophilicity and basicity. This renders the nitrogen inert to a wide range of reaction conditions, thereby directing reactivity to the desired formyl group.

  • Mechanism of Deprotection: A key advantage of the Cbz group is its susceptibility to clean removal via catalytic hydrogenolysis. Using a catalyst like Palladium on carbon (Pd/C) under a hydrogen atmosphere, the benzyl C-O bond is cleaved, liberating the free amine and producing only toluene and carbon dioxide as volatile byproducts. This orthogonality makes it an ideal protecting group in multi-step syntheses.

The C3-Formyl Group: The Reactive Hub

The aldehyde (formyl) group is a versatile electrophilic handle, providing a gateway for a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions. Its reactivity is central to the synthon's utility in elaborating the molecular scaffold.

Key Transformations:

  • Reductive Amination: The aldehyde can react with a primary or secondary amine to form an imine (or iminium ion), which is then reduced in situ (e.g., with NaBH(OAc)₃) to form a new C-N bond. This is one of the most robust methods for introducing substituted amine side chains.[1]

  • Wittig Reaction: Reaction with a phosphorus ylide (a Wittig reagent) converts the carbonyl group into a carbon-carbon double bond (an alkene), providing a powerful method for chain extension and the introduction of new functional groups.

  • Grignard/Organolithium Addition: Organometallic reagents readily attack the electrophilic carbonyl carbon to form a new C-C bond and a secondary alcohol. This alcohol can then be further manipulated (e.g., oxidized to a ketone or eliminated).[7]

  • Aldol and Related Condensations: The aldehyde can act as an electrophile in aldol-type reactions, forming β-hydroxy carbonyl compounds, another fundamental transformation in organic synthesis.

Part 3: Application in the Synthesis of Bioactive Scaffolds: The Case of nNOS Inhibitors

The overproduction of nitric oxide by neuronal nitric oxide synthase (nNOS) is implicated in various neurodegenerative disorders.[1] Consequently, the development of potent and selective nNOS inhibitors is a significant therapeutic goal. The chiral pyrrolidine scaffold is a validated core for achieving high selectivity for nNOS over its endothelial (eNOS) and inducible (iNOS) isoforms. (R)-1-N-Cbz-3-Formyl-pyrrolidine is an ideal starting point for the synthesis of these inhibitor backbones.

While a direct total synthesis of a marketed drug from this specific aldehyde is not prominently published, its utility is clearly demonstrated in the synthesis of key intermediates that form the core of these inhibitors. A common synthetic strategy involves using the aldehyde to build a side chain that is crucial for binding to the enzyme's active site.

Illustrative Synthetic Application: Reductive Amination

The following workflow illustrates how the title compound can be used to synthesize a key diamine intermediate, a common structural motif in potent nNOS inhibitors.

Application_Workflow Start (R)-1-N-Cbz-3-Formyl-pyrrolidine Step1 Reductive Amination (e.g., Benzylamine, NaBH(OAc)₃) Start->Step1 Intermediate (R)-N-Cbz-3-(benzylaminomethyl) -pyrrolidine Step1->Intermediate Step2 Hydrogenolysis (H₂, Pd/C) Intermediate->Step2 Product (R)-3-(Aminomethyl)pyrrolidine (Diamine Core) Step2->Product

Caption: Building a diamine core for nNOS inhibitors.

Logic of the Workflow:

  • Reductive Amination: The formyl group of the starting material is reacted with benzylamine. The resulting iminium ion is reduced in situ with sodium triacetoxyborohydride, a mild reducing agent perfect for this transformation, to form the C-N bond stereoselectively.

  • Global Deprotection: The intermediate now contains two protecting groups that can be removed simultaneously: the N-Cbz group and the N-benzyl group. Both are susceptible to hydrogenolysis. A single reaction step with H₂ over a Pd/C catalyst cleaves both protecting groups, yielding the core (R)-3-(aminomethyl)pyrrolidine diamine.

This resulting diamine scaffold is a crucial component of many potent nNOS inhibitors. The two amine groups provide anchor points for attaching other fragments designed to interact with specific residues within the nNOS active site, thereby conferring both potency and selectivity.

Conclusion

(R)-1-N-Cbz-3-Formyl-pyrrolidine is a quintessential example of a chiral building block whose value lies not in its own biological activity, but in its capacity to enable the efficient, stereocontrolled synthesis of complex molecules. Its mechanism of utility is a triad of function: a stereodefined core for asymmetric induction, a robustly protected nitrogen to direct reactivity, and a versatile aldehyde handle for molecular elaboration. For researchers in drug discovery, understanding the synthetic logic and experimental application of such intermediates is fundamental to the successful design and execution of campaigns targeting novel and effective therapeutics.

References

  • FAQ. (n.d.). What is the synthesis method of 1-N-CBZ-PYRROLIDINE-3-CARBOXYLIC ACID?
  • Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements. Retrieved from [Link]

  • Olah, G. A., & Arvanaghi, M. (1986). FORMYL TRANSFER TO GRIGNARD REAGENTS WITH N-FORMYLPIPERIDINE: 3-PHENYLPROPIONALDEHYDE. Organic Syntheses, 64, 114.
  • The Royal Society of Chemistry. (n.d.). A facile aminocyclization for the synthesis of pyrrolidine and piperidine derivatives. Retrieved from [Link]

  • FLORE. (2025, September 2). Domino Grignard Addition/Cope−House Reaction for the Synthesis of Polyhydroxylated 3‐Methylindolizidines Analogous to. Retrieved from [Link]

  • Google Patents. (n.d.). US8344161B2 - Process for the preparation of pyrollidine-3-carboxylic acids.
  • Organic Chemistry Portal. (n.d.). Swern Oxidation. Retrieved from [Link]

  • MDPI. (2020, December 15). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Molecules, 25(24), 5939.
  • Comptes Rendus de l'Académie des Sciences. (n.d.). Efficient and convenient oxidation of alcohols to aldehydes and ketones with molecular oxygen mediated by In(NO3)3 in ionic liquid [C12mim][FeBr4]. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Swern Oxidation Procedure. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PubMed Central.
  • ResearchGate. (2025, August 7). A Simple, Rapid and Efficient Protocol for the Synthesis of Methylthiomethyl Esters under Swern Oxidation Conditions. Retrieved from [Link]

  • Beilstein Journals. (n.d.). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Beilstein Journal of Organic Chemistry.
  • The Royal Society of Chemistry. (n.d.). Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. Retrieved from [Link]

  • TUBITAK. (2025, August 10). Synthesis of benzaldehyde by Swern oxidation of benzyl alcohol in a continuous flow microreactor system. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Retrieved from [Link]

  • Molbase. (n.d.). Buy Benzyl 3-formylpyrrolidine-1-carboxylate from SUZHOU ARTK MEDCHEM CO.,LTD.. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019, January 8). Regioselective addition of Grignard reagents to N-acylpyrazinium salts: synthesis of substituted 1,2-dihydropyrazines and Δ5-2-oxopiperazines. PubMed Central.
  • Google Patents. (n.d.). CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride.
  • ResearchGate. (n.d.). Synthesis of pyrrolidine-3-carboxylic acid derivatives: Via asymmetric Michael addition reactions of carboxylate-substituted enones. Retrieved from [Link]

  • Khan Academy. (n.d.). Oxidation of alcohols I: Mechanism and oxidation states (video). Retrieved from [Link]

Sources

Exploratory

(R)-1-N-Cbz-3-Formyl-pyrrolidine: A Cornerstone Chiral Building Block in Modern Medicinal Chemistry

Abstract The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1][2] Its non-planar, three-dimensional structure allows for a thorough exploration...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1][2] Its non-planar, three-dimensional structure allows for a thorough exploration of pharmacophore space, a critical aspect in designing molecules with high target affinity and selectivity.[1] Within this class of compounds, (R)-1-N-Cbz-3-Formyl-pyrrolidine stands out as a particularly valuable chiral building block. Its pre-defined stereochemistry at the C3 position, coupled with the synthetic versatility of the formyl group and the stability of the carbamate-protected nitrogen, makes it an indispensable intermediate in the synthesis of complex, enantiomerically pure pharmaceuticals.[3][4] This guide provides an in-depth review of its synthesis, reactivity, and strategic applications in drug discovery, offering field-proven insights for researchers and drug development professionals.

The Strategic Importance of (R)-1-N-Cbz-3-Formyl-pyrrolidine

The significance of (R)-1-N-Cbz-3-Formyl-pyrrolidine (also known as benzyl (R)-3-formylpyrrolidine-1-carboxylate) lies in the convergence of three key structural features:

  • The Pyrrolidine Scaffold: This five-membered saturated heterocycle is a common motif in natural products and synthetic drugs, prized for its ability to introduce conformational rigidity and serve as a versatile scaffold for appending various functional groups.[1]

  • The (R)-Stereocenter: Biological targets, such as enzymes and receptors, are inherently chiral. The efficacy and safety of a drug are often critically dependent on a single enantiomer.[5] Utilizing a pre-defined chiral building block like the (R)-isomer ensures stereochemical control throughout the synthetic sequence, obviating the need for costly and often inefficient chiral separations at later stages.[]

  • The Formyl and Cbz Groups: The aldehyde (formyl) group is a powerful synthetic handle, readily participating in a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions. The carboxybenzyl (Cbz) group provides robust protection for the pyrrolidine nitrogen, stable to a wide range of reaction conditions but readily removable when desired.[7]

This combination makes the molecule a high-value starting material for constructing complex molecular architectures with precise three-dimensional arrangements, essential for potent and selective biological activity.[4]

Synthesis and Physicochemical Profile

The most common and efficient laboratory-scale synthesis of (R)-1-N-Cbz-3-Formyl-pyrrolidine involves the mild oxidation of its corresponding primary alcohol, (R)-1-N-Cbz-3-hydroxymethyl-pyrrolidine. This precursor is itself typically derived from a chiral pool starting material, ensuring the integrity of the stereocenter.

General Synthetic Workflow

The synthesis is a two-step process starting from a commercially available, enantiopure precursor. The first step involves the protection of the pyrrolidine nitrogen, followed by the oxidation of the alcohol to the target aldehyde.

G cluster_0 Step 1: N-Protection cluster_1 Step 2: Oxidation Start (R)-3-Hydroxymethyl-pyrrolidine Intermediate (R)-1-N-Cbz-3-hydroxymethyl-pyrrolidine Start->Intermediate Benzyl Chloroformate (Cbz-Cl), Base (e.g., NaHCO3), Solvent (e.g., THF/H2O) Product (R)-1-N-Cbz-3-Formyl-pyrrolidine Intermediate->Product Mild Oxidizing Agent (e.g., Dess-Martin Periodinane, SO3-Pyridine), Solvent (e.g., DCM) G cluster_reactions Key Synthetic Transformations Core (R)-1-N-Cbz-3-Formyl-pyrrolidine ReductiveAmination Reductive Amination (R'-NH2, NaBH(OAc)3) Core->ReductiveAmination Wittig Wittig Reaction (Ph3P=CHR') Core->Wittig Oxidation Oxidation ([O]) Core->Oxidation Reduction Reduction (NaBH4) Core->Reduction ProductAmine C3-Aminomethyl Derivative ReductiveAmination->ProductAmine ProductAlkene C3-Alkene Derivative Wittig->ProductAlkene ProductAcid C3-Carboxylic Acid Oxidation->ProductAcid ProductAlcohol C3-Hydroxymethyl Derivative Reduction->ProductAlcohol G cluster_drug_dev Drug Development Logic BuildingBlock (R)-Pyrrolidine Aldehyde Key Features: • Pre-defined Stereocenter • Versatile Formyl Group Synthesis Multi-step Synthesis Key Reactions: • Reductive Amination • Coupling Reactions BuildingBlock->Synthesis Starting Material Intermediate Complex Chiral Intermediate (e.g., Bicyclic Proline Analogue) Synthesis->Intermediate Forms Core Scaffold API Final Active Pharmaceutical Ingredient (API) (e.g., Boceprevir, Telaprevir) Intermediate->API Final Assembly Target Biological Target (e.g., HCV NS3/4A Protease) API->Target Binds to Active Site (Stereochemistry is critical)

Sources

Foundational

(R)-1-N-Cbz-3-Formyl-pyrrolidine: A Keystone Chiral Building Block for Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs.[1...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs.[1] Its non-planar, three-dimensional structure allows for a thorough exploration of pharmacophore space, a critical factor in designing potent and selective therapeutics.[1] Within this important class of heterocycles, (R)-1-N-Cbz-3-Formyl-pyrrolidine has emerged as a particularly valuable and versatile chiral building block. Its pre-defined stereochemistry at the C3 position, combined with the reactive aldehyde functionality, provides an efficient and predictable entry point for the synthesis of complex molecular architectures.

This guide offers a detailed exploration of (R)-1-N-Cbz-3-Formyl-pyrrolidine, from its fundamental properties and synthesis to its application in cornerstone synthetic transformations and its role in the construction of notable antiviral agents.

Physicochemical and Structural Properties

(R)-1-N-Cbz-3-Formyl-pyrrolidine, also known as (R)-benzyl 3-formylpyrrolidine-1-carboxylate, is a stable, solid compound at room temperature.[2] The presence of the carbobenzyloxy (Cbz) protecting group on the nitrogen atom is crucial. It prevents unwanted side reactions of the secondary amine, such as self-condensation or participation in reactions intended for the aldehyde, while being robust enough to withstand various reaction conditions. It can be reliably removed later in a synthetic sequence via catalytic hydrogenation.

PropertyValueSource
CAS Number 276872-86-7[2]
Molecular Formula C₁₃H₁₅NO₃[2][3]
Molecular Weight 233.267 g/mol [2]
IUPAC Name (3R)-benzyl 3-formylpyrrolidine-1-carboxylate[4]
Physical State Solid[2]
Purity Typically ≥97%[2]

Synthesis of the Chiral Building Block

The most common and reliable route to (R)-1-N-Cbz-3-Formyl-pyrrolidine begins with the corresponding commercially available chiral carboxylic acid, (R)-1-N-Cbz-pyrrolidine-3-carboxylic acid.[4] The synthesis involves the protection of the pyrrolidine nitrogen followed by the selective reduction of the carboxylic acid to the aldehyde.

The key transformation is the reduction of the carboxylic acid at the C3 position to an aldehyde without affecting the Cbz protecting group. This is typically achieved by first converting the carboxylic acid to a more reactive intermediate, such as an acid chloride or a Weinreb amide, followed by controlled reduction.

G cluster_0 Synthesis Pathway A (R)-Pyrrolidine-3-carboxylic acid B (R)-1-N-Cbz-pyrrolidine-3-carboxylic acid A->B Cbz-Cl, Base (Protection) C Activated Intermediate (e.g., Weinreb Amide) B->C Activation (e.g., SOCl₂, then HN(OMe)Me) D (R)-1-N-Cbz-3-Formyl-pyrrolidine C->D Reduction (e.g., DIBAL-H or LiAlH(OtBu)₃) G cluster_1 Wittig Reaction Workflow start Inputs: 1. (R)-1-N-Cbz-3-Formyl-pyrrolidine 2. Phosphonium Ylide (Ph₃P=CHR') 3. Anhydrous Solvent (e.g., THF) step1 Reaction Mixture: Combine aldehyde and ylide in THF under inert atmosphere (N₂ or Ar). start->step1 step2 Reaction Progression: Stir at room temperature for 2-12 hours. Monitor by TLC. step1->step2 step3 Workup: Quench reaction, extract with organic solvent, wash, and dry. step2->step3 step4 Purification: Purify crude product via column chromatography. step3->step4 end_node Product: (R)-1-N-Cbz-3-(alkenyl)-pyrrolidine step4->end_node

Caption: Experimental workflow for the Wittig reaction.

Exemplary Protocol: Wittig Olefination

  • Preparation: To a solution of the appropriate phosphonium salt (1.1 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere, add a strong base (e.g., n-butyllithium) at -78 °C to generate the ylide in situ.

  • Addition: Slowly add a solution of (R)-1-N-Cbz-3-Formyl-pyrrolidine (1.0 eq.) in anhydrous THF to the ylide solution at -78 °C.

  • Reaction: Allow the reaction mixture to warm slowly to room temperature and stir for 4-12 hours. Progress is monitored by Thin Layer Chromatography (TLC).

  • Workup: Quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

  • Purification: The resulting crude product is purified by flash column chromatography on silica gel to yield the desired alkene. [5]

Reductive Amination: Introducing Nitrogen Functionality

Reductive amination is a highly efficient method for forming carbon-nitrogen bonds by converting an aldehyde into an amine. [6]The reaction proceeds via the initial formation of an imine or iminium ion intermediate from the aldehyde and a primary or secondary amine, which is then reduced in situ to the corresponding amine. [7]This method avoids the common problem of over-alkylation often seen with direct alkylation of amines. [6] This transformation is fundamental in drug development for introducing basic nitrogen centers, which are often crucial for receptor binding and improving pharmacokinetic properties like solubility.

G cluster_2 Reductive Amination Workflow start_ra Inputs: 1. (R)-1-N-Cbz-3-Formyl-pyrrolidine 2. Amine (R'R''NH) 3. Reducing Agent (e.g., NaBH(OAc)₃) 4. Solvent (e.g., DCE) step1_ra Reaction Mixture: Combine aldehyde, amine, and solvent. Stir briefly. start_ra->step1_ra step2_ra Reduction: Add sodium triacetoxyborohydride portion-wise. Stir at RT for 4-24 hours. step1_ra->step2_ra step3_ra Workup: Quench with NaHCO₃ solution, extract with organic solvent, wash, and dry. step2_ra->step3_ra step4_ra Purification: Purify crude product via column chromatography. step3_ra->step4_ra end_node_ra Product: (R)-1-N-Cbz-3-(aminomethyl)-pyrrolidine step4_ra->end_node_ra

Caption: Experimental workflow for Reductive Amination.

Exemplary Protocol: Reductive Amination

  • Setup: Dissolve (R)-1-N-Cbz-3-Formyl-pyrrolidine (1.0 eq.) and the desired primary or secondary amine (1.2 eq.) in a suitable solvent such as 1,2-dichloroethane (DCE) or methanol. [8][9]2. Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine/iminium ion intermediate. Acetic acid can be used as a catalyst, particularly for less reactive ketones or amines. [8]3. Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) or sodium cyanoborohydride (NaBH₃CN), portion-wise to the mixture. [6]4. Reaction: Continue stirring at room temperature for 2-24 hours until the reaction is complete as indicated by TLC.

  • Workup: Quench the reaction by adding a saturated aqueous solution of NaHCO₃. Separate the layers and extract the aqueous layer with dichloromethane. The combined organic layers are dried over anhydrous Na₂SO₄ and concentrated.

  • Purification: Purify the residue by flash column chromatography to obtain the target amine.

Application in the Synthesis of Marketed Drugs

The utility of chiral pyrrolidine building blocks is powerfully demonstrated by their incorporation into complex antiviral drugs. The structural motifs derived from (R)-1-N-Cbz-3-Formyl-pyrrolidine are central to the efficacy of several hepatitis C virus (HCV) protease inhibitors.

Case Study: Telaprevir and Boceprevir

Telaprevir and Boceprevir are first-generation HCV NS3/4A serine protease inhibitors. [10][11][12]The pyrrolidine-based structures within these molecules play a critical role in orienting the key functional groups for optimal binding to the enzyme's active site.

  • Telaprevir (Incivek) : The synthesis of Telaprevir involves the use of a complex bicyclic pyrrolidine derivative. [10]Synthetic strategies for related structures often employ chiral pyrrolidine aldehydes as starting points for constructing these elaborate scaffolds. [13]* Boceprevir (Victrelis) : Boceprevir incorporates a unique azabicyclo[3.1.0]hexane carboxamide moiety. [14][15]The synthesis of this core structure relies on precursors derived from chiral pyrrolidines, showcasing how the stereochemistry of the initial building block is transferred to the final active pharmaceutical ingredient.

G cluster_3 Integration into Drug Scaffolds start_drug (R)-1-N-Cbz-3-Formyl-pyrrolidine step1_drug Multi-step Elaboration (e.g., Wittig, Amination, Cyclization) start_drug->step1_drug end_node_drug Complex Pyrrolidine Core step1_drug->end_node_drug final_drug Final API (e.g., Telaprevir, Boceprevir) end_node_drug->final_drug Coupling with other fragments

Caption: Role of the building block in synthesizing complex APIs.

Conclusion

(R)-1-N-Cbz-3-Formyl-pyrrolidine is more than just a chemical reagent; it is a strategic tool for the efficient and stereocontrolled synthesis of complex molecules. Its defined chirality, protected nitrogen, and reactive aldehyde handle make it an ideal starting point for constructing the sophisticated pyrrolidine-containing scaffolds that are prevalent in modern pharmaceuticals. The ability to predictably engage in cornerstone reactions like Wittig olefination and reductive amination ensures its continued and expanding role in the pipelines of both academic research and industrial drug development.

References

  • Vertex AI Search. (n.d.). What is the synthesis method of 1-N-CBZ-PYRROLIDINE-3-CARBOXYLIC ACID?
  • Fluorochem. (n.d.). 1-N-Cbz-3-Formyl-pyrrolidine.
  • MDPI. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block.
  • PubChem. (n.d.). (R)-1-Cbz-pyrrolidine-3-carboxylic acid.
  • Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism.
  • ResearchGate. (n.d.). Structure activity synthesis of boceprevir.
  • Santa Cruz Biotechnology. (n.d.). 1-N-Cbz-3-formyl-pyrrolidine.
  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works.
  • Xia & He Publishing Inc. (n.d.). The Discovery and Development of Boceprevir: A Novel, First‐generation Inhibitor of the Hepatitis C Virus NS3/4A Serine Protease.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
  • MedKoo Biosciences. (n.d.). Telaprevir Synthetic Routes.
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  • PubMed. (n.d.). Boceprevir.
  • PubMed. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
  • Academia.edu. (n.d.). Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride.
  • YouTube. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN.
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  • ChemicalBook. (2025). Telaprevir.

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Protocols & Analytical Methods

Method

Application of (R)-1-N-Cbz-3-Formyl-pyrrolidine in Peptide Synthesis: An In-depth Technical Guide

Introduction: The Strategic Value of the Pyrrolidine Scaffold in Modern Drug Discovery The five-membered pyrrolidine ring is a privileged scaffold in medicinal chemistry and drug discovery. Its non-planar, three-dimensio...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of the Pyrrolidine Scaffold in Modern Drug Discovery

The five-membered pyrrolidine ring is a privileged scaffold in medicinal chemistry and drug discovery. Its non-planar, three-dimensional structure allows for a more comprehensive exploration of pharmacophore space compared to flat aromatic systems.[1] This inherent conformational rigidity, stemming from a phenomenon known as "pseudorotation," can lead to enhanced binding affinity and selectivity for biological targets.[1] Chiral pyrrolidine derivatives, in particular, are invaluable building blocks for introducing stereochemical complexity into drug candidates, which is often crucial for potent and selective biological activity.[1][2]

(R)-1-N-Cbz-3-Formyl-pyrrolidine is a versatile chiral building block that combines the desirable features of the pyrrolidine scaffold with the reactive potential of an aldehyde functional group. The Cbz (carboxybenzyl) protecting group on the nitrogen atom ensures stability during many synthetic transformations and can be readily removed under standard conditions. The aldehyde at the 3-position serves as a key handle for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions, making it an ideal starting point for the synthesis of complex peptide mimics and other biologically active molecules. This guide provides detailed application notes and protocols for the use of (R)-1-N-Cbz-3-Formyl-pyrrolidine in peptide synthesis, focusing on its preparation and subsequent elaboration via reductive amination and Wittig olefination.

Physicochemical Properties and Handling

A thorough understanding of the starting material is paramount for successful and reproducible synthetic outcomes.

PropertyValueReference
Molecular Formula C₁₃H₁₅NO₃[3]
Molecular Weight 233.27 g/mol [3]
Appearance Solid[3]
Purity Typically ≥97%[3]
CAS Number 276872-86-7

Handling and Storage: (R)-1-N-Cbz-3-Formyl-pyrrolidine should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment, including gloves and safety glasses. It is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) at room temperature to prevent potential oxidation of the aldehyde functionality over time.

Protocol 1: Synthesis of (R)-1-N-Cbz-3-Formyl-pyrrolidine via Dess-Martin Oxidation

The target aldehyde is readily prepared from its corresponding alcohol, (R)-1-N-Cbz-3-hydroxymethylpyrrolidine, through a mild and selective oxidation reaction. The Dess-Martin periodinane (DMP) oxidation is a preferred method due to its high efficiency, neutral reaction conditions, and broad functional group tolerance.[4]

Reaction Principle: The Dess-Martin periodinane, a hypervalent iodine compound, oxidizes the primary alcohol to an aldehyde without over-oxidation to the carboxylic acid, a common side reaction with stronger oxidizing agents.[4] The reaction proceeds through a periodinane ester intermediate, followed by an intramolecular elimination to yield the aldehyde, acetic acid, and iodinane byproducts.

dess_martin_oxidation alcohol (R)-1-N-Cbz-3-hydroxymethylpyrrolidine dmp Dess-Martin Periodinane (DMP) Dichloromethane (DCM) alcohol->dmp Oxidation aldehyde (R)-1-N-Cbz-3-Formyl-pyrrolidine dmp->aldehyde Crude Product workup Aqueous Work-up (NaHCO₃, Na₂S₂O₃) aldehyde->workup purification Column Chromatography workup->purification product Pure Aldehyde purification->product

Figure 1: Workflow for the synthesis of (R)-1-N-Cbz-3-Formyl-pyrrolidine.

Materials:

  • (R)-1-N-Cbz-3-hydroxymethylpyrrolidine

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for elution

Step-by-Step Protocol:

  • Reaction Setup: To a solution of (R)-1-N-Cbz-3-hydroxymethylpyrrolidine (1.0 eq) in anhydrous DCM (0.1-0.2 M) under an inert atmosphere (N₂ or Ar), add Dess-Martin periodinane (1.2 eq) portion-wise at 0 °C (ice bath).

  • Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quenching: Upon completion, dilute the reaction mixture with DCM and quench by the slow addition of a 1:1 mixture of saturated aqueous NaHCO₃ and 10% aqueous Na₂S₂O₃ solution. Stir vigorously until the layers are clear.

  • Extraction: Separate the organic layer, and extract the aqueous layer with DCM (2x). Combine the organic layers.

  • Washing and Drying: Wash the combined organic layers with saturated aqueous NaHCO₃, followed by brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford (R)-1-N-Cbz-3-Formyl-pyrrolidine as a solid.

Characterization: The purified product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. The aldehyde proton typically appears as a singlet or a triplet (depending on the resolution) around 9.7 ppm in the ¹H NMR spectrum.

Application 1: Reductive Amination for the Synthesis of Chiral Dipeptide Mimics

Reductive amination is a powerful and versatile method for forming carbon-nitrogen bonds.[5] In the context of peptide synthesis, the reaction of (R)-1-N-Cbz-3-Formyl-pyrrolidine with an amino acid ester provides a straightforward route to novel dipeptide mimics where the peptide bond is replaced by a more stable secondary amine linkage. This modification can enhance proteolytic stability and modulate the conformational properties of the resulting molecule.

Reaction Principle: The reaction proceeds via the initial formation of an iminium ion intermediate from the aldehyde and the primary amine of the amino acid ester. This intermediate is then reduced in situ by a mild reducing agent, such as sodium triacetoxyborohydride (STAB), to yield the secondary amine. STAB is often the reagent of choice as it is selective for the iminium ion in the presence of the aldehyde and other carbonyl groups.

reductive_amination aldehyde (R)-1-N-Cbz-3-Formyl-pyrrolidine reducing_agent Reducing Agent (e.g., NaBH(OAc)₃) aldehyde->reducing_agent amino_ester Amino Acid Ester (e.g., Glycine Methyl Ester HCl) base Base (e.g., Et₃N) amino_ester->base base->reducing_agent diastereomers Diastereomeric Mixture reducing_agent->diastereomers One-pot reaction purification Chromatographic Separation (e.g., HPLC) diastereomers->purification product1 Diastereomer 1 purification->product1 product2 Diastereomer 2 purification->product2

Figure 2: General workflow for diastereoselective reductive amination.

Protocol: Synthesis of Methyl 2-(((R)-1-(benzyloxycarbonyl)pyrrolidin-3-yl)methylamino)acetate

Materials:

  • (R)-1-N-Cbz-3-Formyl-pyrrolidine

  • Glycine methyl ester hydrochloride

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Methanol and DCM for elution

Step-by-Step Protocol:

  • Amine Free-Basing: To a suspension of glycine methyl ester hydrochloride (1.1 eq) in anhydrous DCE (0.1 M), add triethylamine (1.2 eq) and stir at room temperature for 15 minutes.

  • Imine Formation: Add a solution of (R)-1-N-Cbz-3-Formyl-pyrrolidine (1.0 eq) in anhydrous DCE to the reaction mixture. Stir at room temperature for 1 hour.

  • Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Stir at room temperature for 12-24 hours, monitoring by TLC.

  • Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Separate the layers and extract the aqueous phase with DCM (3x).

  • Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification and Diastereomer Separation: The crude product will be a mixture of two diastereomers. Purify by flash column chromatography on silica gel using a gradient of methanol in DCM. In many cases, the diastereomers can be separated by careful column chromatography or by preparative HPLC on a chiral stationary phase.[2][6][7]

Expected Outcome and Diastereoselectivity: The reaction will produce two diastereomers due to the formation of a new stereocenter at the nitrogen atom upon reduction. The diastereomeric ratio can be influenced by the reaction conditions and the steric bulk of the reactants. The ratio should be determined by ¹H NMR analysis of the crude product.

Application 2: Wittig Reaction for the Introduction of Alkene Moieties

The Wittig reaction is a cornerstone of organic synthesis for the formation of carbon-carbon double bonds from carbonyl compounds.[8][9] Reacting (R)-1-N-Cbz-3-Formyl-pyrrolidine with a phosphorus ylide allows for the introduction of an alkene functionality at the 3-position of the pyrrolidine ring. This is particularly useful for synthesizing constrained peptide mimics or for creating handles for further functionalization, such as metathesis reactions.

Reaction Principle: A phosphorus ylide, prepared by deprotonating a phosphonium salt with a strong base, acts as a nucleophile and attacks the aldehyde carbonyl group. This leads to the formation of a betaine intermediate, which subsequently collapses to an oxaphosphetane. The oxaphosphetane then fragments to yield the desired alkene and triphenylphosphine oxide.[9]

wittig_reaction phosphonium_salt Phosphonium Salt (e.g., (Carbomethoxymethyl) triphenylphosphonium bromide) ylide Phosphorus Ylide phosphonium_salt->ylide Deprotonation base Strong Base (e.g., n-BuLi, NaH) base->ylide reaction Wittig Reaction (THF, -78 °C to RT) ylide->reaction aldehyde (R)-1-N-Cbz-3-Formyl-pyrrolidine aldehyde->reaction crude_product Crude Product Mixture reaction->crude_product purification Column Chromatography crude_product->purification alkene_product Alkene-containing Pyrrolidine purification->alkene_product

Figure 3: Synthetic workflow for the Wittig olefination.

Protocol: Synthesis of Methyl (E/Z)-3-((R)-1-(benzyloxycarbonyl)pyrrolidin-3-yl)acrylate

Materials:

  • (Carbomethoxymethyl)triphenylphosphonium bromide

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Tetrahydrofuran (THF), anhydrous

  • (R)-1-N-Cbz-3-Formyl-pyrrolidine

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Step-by-Step Protocol:

  • Ylide Generation: To a suspension of (carbomethoxymethyl)triphenylphosphonium bromide (1.2 eq) in anhydrous THF (0.2 M) under an inert atmosphere, add sodium hydride (1.2 eq) portion-wise at 0 °C. Stir the mixture at room temperature for 1 hour.

  • Wittig Reaction: Cool the resulting ylide solution to 0 °C and add a solution of (R)-1-N-Cbz-3-Formyl-pyrrolidine (1.0 eq) in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Quenching and Extraction: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the mixture with ethyl acetate (3x).

  • Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the product as a mixture of E/Z isomers.

Stereochemical Considerations: The use of unstabilized ylides generally leads to the formation of the (Z)-alkene as the major product, while stabilized ylides, such as the one used in this protocol, typically favor the formation of the (E)-alkene. The E/Z ratio can be determined by ¹H NMR analysis.

Downstream Peptide Coupling

The products from both the reductive amination and Wittig reactions can be further elaborated in peptide synthesis. For instance, the methyl ester from the reductive amination can be hydrolyzed to the corresponding carboxylic acid. This new pyrrolidine-containing amino acid derivative can then be coupled to another amino acid or peptide fragment using standard peptide coupling reagents like HATU or PyBOP.[10][11] This allows for the seamless integration of the modified pyrrolidine scaffold into a growing peptide chain.

Conclusion

(R)-1-N-Cbz-3-Formyl-pyrrolidine is a highly valuable and versatile chiral building block for the synthesis of novel peptide mimics and peptidomimetics. Its strategic use allows for the introduction of conformational constraints and metabolically stable linkages within peptide sequences. The detailed protocols provided herein for its synthesis and subsequent elaboration via reductive amination and Wittig olefination offer a robust starting point for researchers in drug discovery and medicinal chemistry to explore the vast potential of this unique scaffold. The ability to create diverse and stereochemically complex molecules from this starting material underscores its importance in the development of next-generation therapeutics.

References

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  • Rigid dipeptide mimics: synthesis of enantiopure C6-functionalized pyrrolizidinone amino acids. PubMed. Available at: [Link]

  • The Efficient Preparation of Di and Tripeptides by Coupling N -(Cbz or Fmoc-α-aminoacyl)benzotriazoles with Unprotected Amino Acids. ResearchGate. Available at: [Link]

  • The Wittig Reaction. Organic Reactions. Available at: [Link]

  • List, B., et al. (2010). Catalytic Asymmetric Reductive Amination of Aldehydes via Dynamic Kinetic Resolution. Journal of the American Chemical Society. Available at: [Link]

  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. ResearchGate. Available at: [Link]

  • Bicyclic Pyrrolidine-Isoxazoline γ Amino Acid: A Constrained Scaffold for Stabilizing α-Turn Conformation in Isolated Peptides. Frontiers in Chemistry. Available at: [Link]

  • Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism. ResearchGate. Available at: [Link]

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  • Highly Functionalized 1,2–Diamino Compounds through Reductive Amination of Amino Acid-Derived β–Keto Esters. National Institutes of Health. Available at: [Link]

  • Glycine-Based [3+2] Cycloaddition for the Synthesis of Pyrrolidine-Containing Polycyclic Compounds. National Institutes of Health. Available at: [Link]

  • Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors. National Institutes of Health. Available at: [Link]

  • He, L., et al. (2020). 19F NMR enantiodiscrimination and diastereomeric purity determination of amino acids, dipeptides, and amines. The Royal Society of Chemistry. Available at: [Link]

  • Constrained Dipeptide Surrogates: 5- and 7-Hydroxy Indolizidin-2-one Amino Acid Synthesis from Iodolactonization of Dehydro-2,8-diamino Azelates. MDPI. Available at: [Link]

  • Wittig Reaction Experiment Part 1, Prelab. YouTube. Available at: [Link]

  • Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data. ResearchGate. Available at: [Link]

  • Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. National Institutes of Health. Available at: [Link]

  • Pyrrolidine–pyrrolidinone mimic A can snake between various S - and crescent-shaped conformers, whereas all the inter-ring σ-rotations in 1 together represent only one significant degree of freedom making the scaffold overall more linear. ResearchGate. Available at: [Link]

  • Wang, Y., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Available at: [Link]

  • Schiff base and reductive amination reactions of α-amino acids: a facile route toward N-alkylated amino acids and peptoid synthesis. The Royal Society of Chemistry. Available at: [Link]

  • Synthesis of Conformationally Constrained Dipeptide Mimetics with Azabicyclo[3][12]nonanone and Azabicyclo[10][12]decanone Scaffolds. PubMed. Available at: [Link]

  • Intermolecular reductive amination of amino acid- derived b... ResearchGate. Available at: [Link]

  • Boeckman, R. K., Jr., et al. (2000). THE DESS-MARTIN PERIODINANE: 1,1,1-TRIACETOXY-1,1-DIHYDRO-1,2-BENZIODOXOL-3(1H)-ONE. Organic Syntheses. Available at: [Link]

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  • Formation of Functional Amino Acids via Three-Component Coupling: An Unusual Addition Mode to the Nitrogen of alpha-Iminoesters. ACS. Available at: [Link]

  • Design and Synthesis of N-Substituted 3,4-Pyrroledicarboximides as Potential Anti-Inflammatory Agents. MDPI. Available at: [Link]

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  • New 3-Aminopropylsilatrane Derivatives: Synthesis, Structure, Properties, and Biological Activity. National Institutes of Health. Available at: [Link]

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Application

Application Note: Derivatization of (R)-1-N-Cbz-3-Formyl-pyrrolidine for Library Synthesis

Introduction The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast number of biologically active compounds and approved pharmaceuticals.[1][2] Its rigid, five-membered ring system...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast number of biologically active compounds and approved pharmaceuticals.[1][2] Its rigid, five-membered ring system serves as an excellent backbone for presenting diverse functional groups in a defined three-dimensional orientation, making it a cornerstone of fragment-based and diversity-oriented drug discovery.[3] (R)-1-N-Cbz-3-Formyl-pyrrolidine is a particularly valuable chiral building block, offering a stable, protected nitrogen and a reactive aldehyde handle for a multitude of chemical transformations. This guide provides an in-depth exploration of key derivatization strategies for this versatile starting material, focusing on robust and scalable reactions suitable for the synthesis of compound libraries.

This document is intended for researchers, medicinal chemists, and drug development professionals. It moves beyond simple procedural lists to explain the underlying principles and strategic considerations for each protocol, ensuring both technical accuracy and practical applicability.

Core Derivatization Strategies: A Chemist's Guide

The aldehyde functional group of (R)-1-N-Cbz-3-Formyl-pyrrolidine is a gateway to immense chemical diversity. The following sections detail high-yield, reliable reactions that are staples in library synthesis.

Reductive Amination: The Workhorse Reaction

Reductive amination is arguably the most powerful and widely used method for derivatizing aldehydes in library synthesis due to its broad substrate scope, operational simplicity, and high functional group tolerance. The reaction proceeds via the in-situ formation of an imine or iminium ion, which is then reduced by a mild hydride reagent to furnish the corresponding amine.

Principle & Mechanistic Insight: The choice of reducing agent is critical. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reagent for library synthesis. Unlike stronger reducing agents like sodium borohydride (NaBH₄), NaBH(OAc)₃ is a mild and selective reducing agent that does not readily reduce the starting aldehyde. It is particularly effective at reducing the protonated imine intermediate, which is formed in equilibrium, thereby driving the reaction to completion. This selectivity obviates the need for pre-formation and isolation of the imine, allowing for a convenient one-pot procedure.[4]

Reductive_Amination reagents Pyrrolidine-CHO + R-NH2 imine Imine/ Iminium Ion reagents->imine [H+] -H2O product Substituted Pyrrolidine imine->product Reduction reducer NaBH(OAc)3 reducer->imine caption Workflow for One-Pot Reductive Amination.

Caption: Workflow for One-Pot Reductive Amination.

Detailed Protocol: Parallel Reductive Amination

This protocol is designed for execution in a 96-well plate format.

  • Reagent Preparation:

    • Prepare a 0.2 M solution of (R)-1-N-Cbz-3-Formyl-pyrrolidine in 1,2-dichloroethane (DCE).

    • Prepare a library of primary and secondary amines as 0.3 M solutions in DCE.

    • Prepare a stock solution of sodium triacetoxyborohydride (1.5 M) in DCE. Note: This should be prepared fresh.

  • Reaction Assembly:

    • To each well of a 96-well plate, add 200 µL of the aldehyde solution (0.04 mmol).

    • Add 200 µL of a unique amine solution to each well (0.06 mmol, 1.5 equiv).

    • Add 20 µL of glacial acetic acid to each well to catalyze imine formation.

    • Seal the plate and allow it to shake at room temperature for 1 hour.

  • Reduction:

    • Add 40 µL of the sodium triacetoxyborohydride solution to each well (0.06 mmol, 1.5 equiv).

    • Reseal the plate and shake at room temperature for 16-24 hours.

  • Work-up and Purification:

    • Quench the reaction by adding 200 µL of saturated aqueous sodium bicarbonate solution to each well.

    • Extract the aqueous layer with 2 x 400 µL of dichloromethane (DCM).

    • Combine the organic extracts and concentrate to dryness.

    • The resulting crude products can be purified by preparatory HPLC/mass spectrometry.

Amine InputReducing AgentSolventYield (%)Purity (%)
BenzylamineNaBH(OAc)₃DCE85>95
MorpholineNaBH(OAc)₃DCE92>98
AnilineNaBH(OAc)₃DCE78>95
n-ButylamineNaBH(OAc)₃DCE88>95
Carbon-Carbon Bond Forming Reactions

To expand the structural diversity beyond simple amine derivatives, C-C bond-forming reactions are essential. The Wittig reaction and Aldol condensation are two highly reliable methods to transform the aldehyde into alkenes and β-hydroxy carbonyl compounds, respectively.

The Wittig reaction provides a powerful and predictable method for forming carbon-carbon double bonds, converting the aldehyde into an alkene. The use of stabilized ylides (e.g., those bearing an adjacent ester or ketone) generally favors the formation of the (E)-alkene isomer, which is often desirable for library synthesis to reduce stereochemical complexity.

Principle & Mechanistic Insight: The reaction involves the nucleophilic attack of a phosphorus ylide on the aldehyde carbonyl, leading to a betaine intermediate which then collapses to form a four-membered oxaphosphetane. This intermediate decomposes to yield the alkene and triphenylphosphine oxide. The strong thermodynamic driving force for the formation of the P=O double bond makes this reaction highly efficient.

Wittig_Reaction aldehyde Pyrrolidine-CHO oxaphosphetane Oxaphosphetane Intermediate aldehyde->oxaphosphetane ylide Ph3P=CHR ylide->oxaphosphetane product Alkene Product + Ph3P=O oxaphosphetane->product caption Simplified Wittig Reaction Pathway.

Caption: Simplified Wittig Reaction Pathway.

Detailed Protocol: Wittig Olefination with a Stabilized Ylide

  • Setup:

    • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (R)-1-N-Cbz-3-Formyl-pyrrolidine (1.0 mmol, 247 mg).

    • Dissolve the aldehyde in 10 mL of anhydrous tetrahydrofuran (THF).

  • Ylide Addition:

    • In a separate flask, add (Carbethoxymethylene)triphenylphosphorane (1.2 mmol, 418 mg, 1.2 equiv).

    • Add the ylide to the aldehyde solution in one portion.

  • Reaction:

    • Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification:

    • Remove the THF under reduced pressure.

    • Redissolve the residue in a minimal amount of DCM and purify by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to separate the product from triphenylphosphine oxide.

YlideSolventTemp (°C)Yield (%)Isomer Ratio (E:Z)
Ph₃P=CHCO₂EtTHF2591>95:5
Ph₃P=CHCNDCM2587>95:5
Ph₃P=CHPhTHF2582~60:40

The Aldol reaction and subsequent condensation create an α,β-unsaturated carbonyl system, which is itself a versatile handle for further derivatization (e.g., Michael additions).[5][6] This reaction extends the carbon framework and introduces valuable new functionality.

Principle & Mechanistic Insight: Under basic conditions, a ketone with α-hydrogens is deprotonated to form an enolate. This nucleophilic enolate then attacks the electrophilic carbonyl of the pyrrolidine aldehyde to form a β-hydroxy ketone (the aldol addition product).[5] With heating, this intermediate readily undergoes dehydration (condensation) to yield the more stable, conjugated enone product.[6]

Detailed Protocol: Base-Catalyzed Aldol Condensation

  • Setup:

    • Dissolve (R)-1-N-Cbz-3-Formyl-pyrrolidine (1.0 mmol, 247 mg) in 5 mL of ethanol in a round-bottom flask.

    • Add the ketone reactant (e.g., acetone, 5.0 mmol, 0.37 mL, 5.0 equiv).

  • Reaction:

    • Add 1 mL of 10% aqueous sodium hydroxide solution dropwise with stirring.

    • Heat the reaction mixture to 50°C and stir for 4-6 hours. A precipitate may form as the product is generated.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature and then place in an ice bath for 30 minutes.

    • Collect the solid product by vacuum filtration and wash with cold water.

    • If no solid forms, neutralize the mixture with 1M HCl and extract with ethyl acetate (3 x 15 mL).

    • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the crude product by recrystallization or flash column chromatography.

Multicomponent Reactions (MCRs): Maximizing Complexity

Multicomponent reactions are a cornerstone of modern library synthesis, enabling the formation of complex molecules from three or more starting materials in a single synthetic operation.[7][8] The Ugi four-component reaction (Ugi-4CR) is a prime example, rapidly generating peptidomimetic scaffolds.

Principle & Mechanistic Insight: The Ugi reaction brings together an aldehyde, an amine, a carboxylic acid, and an isocyanide. The reaction is believed to proceed through the formation of an imine from the aldehyde and amine, which is then protonated by the carboxylic acid. The resulting iminium ion is attacked by the nucleophilic isocyanide, followed by an intramolecular acyl transfer to yield the stable α-acylamino amide product. The speed and efficiency of this reaction make it ideal for automated library synthesis.[9]

Ugi_Reaction cluster_inputs Four Components Aldehyde Pyrrolidine-CHO OnePot One-Pot Reaction (Methanol, RT) Aldehyde->OnePot Amine R1-NH2 Amine->OnePot Acid R2-COOH Acid->OnePot Isocyanide R3-NC Isocyanide->OnePot Product α-Acylamino Amide Product OnePot->Product caption Ugi Four-Component Reaction (Ugi-4CR) Workflow.

Caption: Ugi Four-Component Reaction (Ugi-4CR) Workflow.

Detailed Protocol: Ugi Four-Component Reaction

  • Setup:

    • In a vial, combine (R)-1-N-Cbz-3-Formyl-pyrrolidine (0.5 mmol, 124 mg), an amine (e.g., benzylamine, 0.5 mmol, 54 µL), and a carboxylic acid (e.g., acetic acid, 0.5 mmol, 29 µL).

    • Add 2 mL of methanol and stir for 30 minutes at room temperature.

  • Isocyanide Addition:

    • Add an isocyanide (e.g., tert-butyl isocyanide, 0.5 mmol, 57 µL) to the mixture.

  • Reaction:

    • Seal the vial and stir at room temperature for 48 hours.

  • Work-up and Purification:

    • Concentrate the reaction mixture under reduced pressure.

    • Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the product by flash column chromatography.

Conclusion

(R)-1-N-Cbz-3-Formyl-pyrrolidine is a superb starting material for the construction of diverse chemical libraries. The protocols outlined in this guide for reductive amination, Wittig olefination, Aldol condensation, and the Ugi reaction represent a robust toolkit for medicinal chemists. By understanding the principles behind each transformation, researchers can strategically select the appropriate reaction to build libraries with a high degree of structural and functional diversity, accelerating the hit-to-lead optimization process in modern drug discovery.

References

  • A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block . MDPI. Available at: [Link]

  • Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism . ResearchGate. Available at: [Link]

  • Recent Progress in the Synthesis of Heterocyclic Natural Products by the Staudinger/Intramolecular aza-Wittig Reaction . ResearchGate. Available at: [Link]

  • Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space . PubMed Central. Available at: [Link]

  • Pyrrolidine-catalyzed homo-aldol condensation reactions of aldehydes . Dimensions. Available at: [Link]

  • One-pot synthesis of tetrahydro-pyrrolobenzodiazepines and tetrahydro-pyrrolobenzodiazepinones through sequential 1,3-dipolar cycloaddition/N-alkylation (N-acylation)/Staudinger/aza-Wittig reactions . Royal Society of Chemistry. Available at: [Link]

  • Aldol Addition and Condensation Reactions . Master Organic Chemistry. Available at: [Link]

  • Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients . MDPI. Available at: [Link]

  • Recent Advances in the Synthesis of Pyrrolidines . ResearchGate. Available at: [Link]

  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds . SpringerLink. Available at: [Link]

  • Proline-Catalyzed Asymmetric Aldol Reactions between Ketones and α-Unsubstituted Aldehydes . ACS Publications. Available at: [Link]

  • Development of One-Pot Three Component Reaction for the Synthesis of N′-Aryl-N-Cyanoformamidines, Essential Precursors of Formamidine Pesticides Family . ResearchGate. Available at: [Link]

  • Synthesis of a Drug-Like Focused Library of Trisubstituted Pyrrolidines Using Integrated Flow Chemistry and Batch Methods . ResearchGate. Available at: [Link]

  • The Aldol Reaction and Condensation of Ketones and Aldehydes . Chemistry LibreTexts. Available at: [Link]

  • Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics . Beilstein Journal of Organic Chemistry. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of (R)-1-N-Cbz-3-Formyl-pyrrolidine

Welcome to the technical support guide for (R)-1-N-Cbz-3-Formyl-pyrrolidine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for (R)-1-N-Cbz-3-Formyl-pyrrolidine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this versatile chiral building block. The following troubleshooting guides and frequently asked questions (FAQs) are based on established chemical principles and field-proven insights to help you achieve the desired purity for your critical applications.

Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should expect when working with (R)-1-N-Cbz-3-Formyl-pyrrolidine?

The impurity profile of (R)-1-N-Cbz-3-Formyl-pyrrolidine is primarily dictated by its synthesis, which typically involves the oxidation of the corresponding primary alcohol, (R)-1-N-Cbz-3-pyrrolidinemethanol.

Common Impurities and Their Origins:

ImpurityChemical NameSource / Causality
Starting Material (R)-1-N-Cbz-3-pyrrolidinemethanolIncomplete oxidation reaction.
Over-oxidation Product (R)-1-Cbz-pyrrolidine-3-carboxylic acid[1]Exposure of the aldehyde to residual oxidant or atmospheric oxygen, especially during workup or prolonged storage. Aldehydes are notoriously susceptible to oxidation.[2]
Reagent Byproducts Dimethyl sulfide (DMS), CO, CO₂If using a Swern oxidation, these are characteristic byproducts.[3][4] DMS is notable for its strong, unpleasant odor.[4]
Enantiomeric Impurity (S)-1-N-Cbz-3-Formyl-pyrrolidineUse of a starting alcohol that is not enantiomerically pure. This is exceptionally difficult to remove without specialized chiral separation techniques.
Residual Solvents Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), etc.Solvents used during the reaction, extraction, and purification steps.
Q2: How can I perform a quick preliminary assessment of my sample's purity?

Before committing to a large-scale purification, a rapid assessment can save significant time and resources.

  • Thin-Layer Chromatography (TLC): This is the fastest method. Spot your crude material on a silica gel plate and elute with a solvent system like 30-50% Ethyl Acetate in Hexane.

    • Ideal Result: A single, well-defined spot.

    • Signs of Impurity:

      • A spot at the baseline may indicate the highly polar carboxylic acid.

      • A spot close to your product's Rf, but slightly more polar, is likely the starting alcohol.

      • Multiple faint spots could be other byproducts.

  • ¹H NMR Spectroscopy: A proton NMR spectrum provides a clear picture.

    • Look for the characteristic aldehyde proton peak (~9.7 ppm).

    • The presence of peaks corresponding to the alcohol starting material (a -CH₂OH group, typically around 3.6 ppm) is a clear sign of incomplete reaction.

    • A broadened baseline or the absence of the sharp aldehyde peak could suggest degradation.

Troubleshooting and Purification Protocols

This section addresses specific issues you may encounter and provides detailed protocols for remediation.

Issue 1: My crude material contains significant amounts of the starting alcohol.
  • Underlying Cause: The oxidation reaction did not proceed to completion. This can be due to insufficient oxidant, non-optimal reaction temperature, or deactivation of the oxidizing agent.

  • Solution: The most reliable method to remove the more polar alcohol is silica gel column chromatography.

Experimental Protocol 1: Silica Gel Column Chromatography

This protocol is designed to separate the target aldehyde from the more polar alcohol and the highly polar carboxylic acid impurity.

  • Slurry Preparation: Choose a flask appropriately sized for your crude material. Dissolve the crude oil or solid in a minimal amount of dichloromethane (DCM). Add silica gel (2-3 times the weight of your crude material) to the flask and concentrate the mixture on a rotary evaporator until a dry, free-flowing powder is obtained. This "dry loading" technique generally provides superior separation.

  • Column Packing: Select a column with a diameter that allows for a silica bed height of about 15-20 cm. Pack the column with silica gel (typically 50-100x the weight of the crude material) using a hexane/ethyl acetate mixture (e.g., 90:10) as the mobile phase. Ensure the silica bed is compact and level.

  • Loading and Elution: Carefully add your dry-loaded silica to the top of the packed column. Begin elution with a low-polarity mobile phase (e.g., 10-20% Ethyl Acetate in Hexane). The non-polar aldehyde will elute before the more polar alcohol.[2]

  • Fraction Collection: Collect fractions and monitor them by TLC. The aldehyde should have a higher Rf value than the starting alcohol.

  • Product Isolation: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to yield the purified (R)-1-N-Cbz-3-Formyl-pyrrolidine.

G cluster_prep Preparation cluster_sep Separation cluster_analysis Analysis & Isolation Dry_Load Dry Load Crude on Silica Gel Load_Sample Load Sample onto Column Dry_Load->Load_Sample Pack_Column Pack Column with Silica in Mobile Phase Pack_Column->Load_Sample Elute Elute with Gradient (e.g., 10% -> 40% EtOAc/Hex) Load_Sample->Elute Collect Collect Fractions Elute->Collect TLC Analyze Fractions by TLC Collect->TLC Combine Combine Pure Fractions TLC->Combine Identify Pure Concentrate Concentrate Under Vacuum Combine->Concentrate Final_Product Pure Aldehyde Concentrate->Final_Product

Caption: Workflow for Column Chromatography Purification.

Issue 2: My purified product degrades over time, showing the carboxylic acid impurity.
  • Underlying Cause: Aldehydes are inherently sensitive to oxidation. Exposure to air, moisture, or trace acidic/basic impurities can catalyze the conversion to the corresponding carboxylic acid.

  • Solution: Implement proper handling and storage procedures. If the acid has already formed, it can be removed via an aqueous wash or chromatography.

  • Aqueous Workup (for minor acid impurity): Dissolve the crude product in a non-polar organic solvent like ethyl acetate. Wash the organic layer sequentially with a saturated aqueous sodium bicarbonate (NaHCO₃) solution, water, and finally, brine. The basic bicarbonate wash will deprotonate the carboxylic acid, extracting it into the aqueous layer. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

  • Storage: Store the purified aldehyde under an inert atmosphere (Nitrogen or Argon) at low temperatures (-20°C is recommended for long-term storage). Ensure the container is sealed tightly to prevent air exposure.

G Impurity_Source Impurity Sources in Aldehyde Synthesis Incomplete Reaction Over-oxidation / Degradation Reaction {Main Reaction | (R)-Alcohol --[Oxidation]--> (R)-Aldehyde} Impurity_Source:sm->Reaction Leads to residual... Starting_Material Starting Material (R)-1-N-Cbz-3-pyrrolidinemethanol Impurity_Source:sm->Starting_Material Carboxylic_Acid Over-oxidation Product (R)-1-Cbz-pyrrolidine-3-carboxylic acid Impurity_Source:ox->Carboxylic_Acid Reaction->Carboxylic_Acid Air/Oxidant Starting_Material->Reaction

Caption: Common reaction-derived impurity pathways.

Issue 3: My chiral HPLC analysis shows the presence of the (S)-enantiomer.
  • Underlying Cause: This impurity originates almost exclusively from the stereochemical purity of the starting material, (R)-1-N-Cbz-3-pyrrolidinemethanol. Standard purification techniques like achiral chromatography or recrystallization will not separate enantiomers.

  • Solution:

    • Prevention (Best Practice): Source your starting materials from a reputable supplier and verify their enantiomeric purity (e.g., by chiral HPLC) before starting your synthesis.

    • Resolution (If unavoidable): Preparative chiral chromatography is the most effective, albeit expensive and technically demanding, method for separating enantiomers.[5][6] This requires specialized chiral stationary phases (CSPs) and significant method development.[7]

Analytical Protocol 1: Chiral HPLC for Enantiomeric Purity

This is a representative method; optimization will likely be required.

  • Column: A polysaccharide-based chiral stationary phase (CSP), such as one coated with tris(3,5-dimethylphenyl)carbamoyl cellulose.

  • Mobile Phase: Typically a normal-phase solvent system, such as a mixture of Hexane and Isopropanol (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm.

  • Analysis: The two enantiomers should appear as distinct peaks. The enantiomeric excess (% ee) can be calculated from the relative peak areas.

References
  • PubChem. 1-N-Cbz-3-pyrrolidinone. [Link]

  • Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. [Link]

  • ResearchGate. Update on analytical methods for toxic pyrrolizidine alkaloids. [Link]

  • Google Patents.Preparation method of high purity N-formyl pyrrolidine and its homolog.
  • Phenomenex. Chiral HPLC Column. [Link]

  • Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]

  • ResearchGate. The Swern Oxidation: Development of a High-Temperature Semicontinuous Process. [Link]

  • ResearchGate. Recent Advances in the Synthesis of Pyrrolidines. [Link]

  • National Center for Biotechnology Information. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

  • Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

  • ResearchGate. Is it possible to purify aldehyde by column? Is there any other method to do purification?. [Link]

  • Organic Syntheses. Organic Syntheses Procedure. [Link]

  • Axios Research. Pyrrolidine Impurity 1. [Link]

  • Organic Chemistry Portal. Pyrrolidine synthesis. [Link]

  • MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

  • National Center for Biotechnology Information. Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. [Link]

  • ResearchGate. Recent Trends in Analytical Techniques for Impurity Profiling. [Link]

  • Wikipedia. Swern oxidation. [Link]

  • HPLC.eu. chiral columns. [Link]

  • PubMed. A practical route to partially protected pyrrolidines as precursors for the stereoselective synthesis of alexines. [Link]

  • Beilstein Journals. Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. [Link]

  • National Center for Biotechnology Information. Recrystallization of Commercial Carbamazepine Samples—A Strategy to Control Dissolution Variability. [Link]

  • Chemistry Steps. Swern Oxidation Mechanism. [Link]

  • Organic Synthesis. Alcohol to Aldehyde/Ketone using Swern Oxidation. [Link]

  • PubChem. (R)-1-Cbz-pyrrolidine-3-carboxylic acid. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Chiral Pyrrolidine Building Blocks: Evaluating Alternatives to (R)-1-N-Cbz-3-Formyl-pyrrolidine

For researchers, synthetic chemists, and professionals in drug development, the chiral pyrrolidine scaffold is a cornerstone of modern medicinal chemistry. Its prevalence in numerous FDA-approved drugs underscores its si...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, synthetic chemists, and professionals in drug development, the chiral pyrrolidine scaffold is a cornerstone of modern medicinal chemistry. Its prevalence in numerous FDA-approved drugs underscores its significance as a privileged structure.[1][2][3][4] (R)-1-N-Cbz-3-Formyl-pyrrolidine has long been a valuable building block for introducing this motif, offering a versatile handle for a variety of carbon-carbon bond-forming reactions. However, the evolving landscape of synthetic chemistry, with its increasing emphasis on efficiency, milder reaction conditions, and broader functional group tolerance, necessitates a critical evaluation of alternative reagents.

This guide provides an in-depth comparison of viable alternatives to (R)-1-N-Cbz-3-Formyl-pyrrolidine, focusing on the impact of the nitrogen protecting group and exploring alternative synthetic strategies. We will delve into the practical implications of choosing between Cbz, Boc, and Fmoc protecting groups and examine the burgeoning fields of organocatalysis and biocatalysis as powerful methods for generating chiral pyrrolidine synthons.

The Critical Role of the N-Protecting Group: A Comparative Analysis

The choice of the nitrogen protecting group on the pyrrolidine ring is far from a trivial decision. It profoundly influences the reagent's stability, reactivity, and the conditions required for its eventual removal, thereby dictating the overall synthetic strategy. The most common alternatives to the Carboxybenzyl (Cbz) group are the tert-Butoxycarbonyl (Boc) and the 9-Fluorenylmethyloxycarbonyl (Fmoc) groups.

Protecting GroupStructureDeprotection ConditionsKey AdvantagesKey Disadvantages
Cbz Benzyl CarbamateCatalytic Hydrogenolysis (e.g., H₂, Pd/C)Stable to a wide range of non-reductive conditions.Incompatible with reducible functional groups (e.g., alkynes, alkenes, some nitro groups); requires specialized hydrogenation equipment.
Boc tert-Butyl CarbamateAcidic conditions (e.g., TFA, HCl in dioxane)Readily removed under mild acidic conditions; orthogonal to many other protecting groups.[]Labile to strong acids, limiting its use in certain reaction sequences.
Fmoc Fluorenyl-methoxycarbonylBasic conditions (e.g., 20% piperidine in DMF)Base-labile, offering orthogonality to acid-labile (Boc) and hydrogenolysis-labile (Cbz) groups; deprotection can be monitored by UV.[6][][8]The released dibenzofulvene can form adducts with the deprotected amine, requiring scavengers.
Causality Behind Experimental Choices:

The selection of a protecting group is intrinsically linked to the desired synthetic route. For instance, in a synthesis where a molecule contains a reducible functional group that must be preserved, employing a Cbz-protected pyrrolidine would be ill-advised. In such a scenario, the acid-labile Boc group or the base-labile Fmoc group would be superior choices, offering orthogonal deprotection strategies.[6][8][9]

The following workflow illustrates the decision-making process based on protecting group compatibility:

G start Synthetic Target Contains Reducible Group? Cbz (R)-1-N-Cbz-3-Formyl-pyrrolidine start->Cbz No Boc_Fmoc Consider Boc or Fmoc Analogs start->Boc_Fmoc Yes acid_labile Target Tolerates Acid? Boc_Fmoc->acid_labile Boc (R)-1-N-Boc-3-Formyl-pyrrolidine acid_labile->Boc Yes Fmoc (R)-1-N-Fmoc-3-Formyl-pyrrolidine acid_labile->Fmoc No

Caption: Protecting group selection workflow.

Performance in Key Synthetic Transformations

The true measure of these building blocks lies in their performance in common synthetic applications. Below, we compare their utility in Wittig reactions, reductive aminations, and aldol condensations, providing representative protocols.

Wittig Reaction

The Wittig reaction is a powerful tool for converting the aldehyde functionality into an alkene. The choice of protecting group can influence the reaction conditions and work-up procedures.

Experimental Protocol: Wittig Olefination

  • To a solution of the phosphonium salt (1.2 eq.) in anhydrous THF at -78 °C, add a strong base (e.g., n-BuLi, 1.1 eq.) dropwise.

  • Stir the resulting ylide solution at -78 °C for 30 minutes, then allow it to warm to 0 °C for 30 minutes.

  • Cool the reaction mixture back to -78 °C and add a solution of the N-protected (R)-3-formylpyrrolidine (1.0 eq.) in anhydrous THF.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with saturated aqueous NH₄Cl and extract the product with ethyl acetate.

  • Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify by flash chromatography.

While direct comparative data is scarce, the stability of the protecting groups under the basic conditions of ylide formation is crucial. Both Cbz and Boc groups are generally stable to these conditions. The Fmoc group, being base-labile, could be compromised by strongly basic, non-nucleophilic ylides, necessitating careful selection of the base and reaction temperature.

Reductive Amination

Reductive amination is a cornerstone of amine synthesis, and the diastereoselectivity of this reaction with chiral aldehydes is of paramount importance.

Experimental Protocol: Diastereoselective Reductive Amination

  • To a solution of the N-protected (R)-3-formylpyrrolidine (1.0 eq.) and the desired primary or secondary amine (1.1 eq.) in 1,2-dichloroethane, add sodium triacetoxyborohydride (1.5 eq.).[10][11]

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Quench the reaction with saturated aqueous NaHCO₃ and extract the product with dichloromethane.

  • Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify by flash chromatography to determine the diastereomeric ratio by NMR or chiral HPLC.

The choice of protecting group can influence the steric environment around the aldehyde, potentially affecting the facial selectivity of the nucleophilic attack by the amine and the subsequent reduction. While all three protecting groups are compatible with the mild reducing agent sodium triacetoxyborohydride, the bulkier Boc group might offer a different level of stereocontrol compared to the Cbz group.

Aldol Condensation

The aldol reaction allows for the formation of β-hydroxy carbonyl compounds, and the stereochemical outcome is highly dependent on the reaction conditions and the nature of the reactants.

Experimental Protocol: Diastereoselective Aldol Reaction

  • To a solution of diisopropylamine (1.2 eq.) in anhydrous THF at -78 °C, add n-BuLi (1.1 eq.) and stir for 30 minutes to form lithium diisopropylamide (LDA).

  • Add a solution of a ketone (1.0 eq.) in anhydrous THF to the LDA solution at -78 °C and stir for 1 hour to generate the enolate.

  • Add a solution of the N-protected (R)-3-formylpyrrolidine (1.2 eq.) in anhydrous THF to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 2-4 hours.

  • Quench the reaction with saturated aqueous NH₄Cl and extract the product with ethyl acetate.

  • Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify by flash chromatography. Analyze the diastereomeric ratio.

The Lewis basicity of the carbamate oxygen in the protecting group can influence the chelation of the lithium cation, thereby affecting the transition state geometry and the resulting diastereoselectivity.[12]

Beyond Protecting Groups: Alternative Synthetic Paradigms

While modifying the protecting group offers a direct alternative, modern synthetic chemistry provides entirely different approaches to access chiral 3-substituted pyrrolidines.

Organocatalysis

Organocatalysis has emerged as a powerful tool for asymmetric synthesis, often utilizing chiral secondary amines derived from proline to catalyze reactions.[13][14][15][16][17] These catalysts can be used to construct the chiral pyrrolidine ring or to functionalize a prochiral substrate enantioselectively.

Conceptual Workflow: Organocatalytic Michael Addition

G start Prochiral Aldehyde + Nitroalkene enamine Enamine Intermediate start->enamine Reacts with catalyst Chiral Pyrrolidine-based Organocatalyst catalyst->enamine Forms michael Asymmetric Michael Addition enamine->michael product Enantioenriched γ-Nitroaldehyde michael->product cyclization Reductive Cyclization product->cyclization final_product Chiral 3-Substituted Pyrrolidine cyclization->final_product

Caption: Organocatalytic approach to chiral pyrrolidines.

This strategy offers the advantage of building the chiral center catalytically, often with high enantioselectivity, and can be more atom-economical than stoichiometric chiral building block approaches.

Biocatalysis

Enzymes offer unparalleled stereoselectivity and operate under mild, environmentally benign conditions. Ketoreductases (KREDs) and other enzymes can be employed for the asymmetric reduction of prochiral ketones to furnish chiral alcohols, which can then be converted to the desired pyrrolidine derivatives.[18][19][20][21]

Conceptual Workflow: Biocatalytic Reduction

G start N-Protected-3-oxopyrrolidine reduction Asymmetric Reduction start->reduction enzyme Ketoreductase (KRED) + Cofactor (NAD(P)H) enzyme->reduction Catalyzes product Chiral N-Protected-3-hydroxypyrrolidine reduction->product conversion Further Functionalization product->conversion final_product Chiral 3-Substituted Pyrrolidine conversion->final_product

Caption: Biocatalytic route to chiral pyrrolidines.

This biocatalytic approach can provide access to highly enantioenriched intermediates, often with selectivities that are difficult to achieve through traditional chemical methods.

Conclusion and Future Outlook

While (R)-1-N-Cbz-3-Formyl-pyrrolidine remains a valuable and commercially available building block, a comprehensive understanding of its alternatives is crucial for the modern synthetic chemist. The choice between Cbz, Boc, and Fmoc protecting groups should be guided by the overall synthetic strategy, with careful consideration of orthogonal deprotection requirements.

Furthermore, the advent of powerful organocatalytic and biocatalytic methods provides exciting opportunities to construct chiral pyrrolidine scaffolds with high efficiency and stereocontrol. These catalytic approaches often offer milder reaction conditions and can reduce the reliance on stoichiometric chiral reagents.

As the demand for complex and stereochemically defined pharmaceutical agents continues to grow, a multifaceted approach to sourcing chiral building blocks, embracing both traditional and modern synthetic methodologies, will be essential for driving innovation in drug discovery and development.

References

  • Hosseininezhad, S.; Ramazani, A. Recent Advances in the Synthesis of Pyrrolidines. IntechOpen, 2023.

  • Nikolaeva, A. D.; et al. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 2024.

  • Zhang, Y.; et al. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. Org. Lett., 2024.

  • Nikolaeva, A. D.; et al. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC, 2024.

  • Raimondi, M. V.; et al. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals, 2021.

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  • Gual-Alemany, J. M.; et al. Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism. ResearchGate, 2020.

  • Singh, S.; et al. Synthesis and application of chiral cis-2,5-disubstituted pyrrolidine organocatalysts. Org. Biomol. Chem., 2024.

  • Hollmann, F.; et al. Induced axial chirality in biocatalytic asymmetric ketone reduction. Angew. Chem. Int. Ed. Engl., 2013.

  • Medley, J. W. Myers Chem 115.

  • O'Brien, P.; et al. Asymmetric Synthesis of Pyrrolidine Containing Chemical Scaffolds via Tsuji-Trost Allylation of N-tert-Butanesulfinyl Imines. ResearchGate, 2020.

  • Conde, E.; et al. Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Org. Lett., 2023.

  • Betancort, J. M.; Barbas, C. F. Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. J. Am. Chem. Soc., 2001.

  • Wang, W.; et al. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Org. Biomol. Chem., 2009.

  • Zhang, X.; et al. New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones. Molecules, 2023.

  • Ashenhurst, J. The Wittig Reaction - Examples and Mechanism. Master Organic Chemistry, 2018.

  • Nájera, C.; et al. Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein J. Org. Chem., 2017.

  • Procter, D. J.; et al. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Cell Chem. Biol., 2018.

  • Abdel-Magid, A. F.; et al. Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. J. Org. Chem., 1996.

  • Jiang, X.; et al. Synthesis of pyrrolidine-3-carboxylic acid derivatives: Via asymmetric Michael addition reactions of carboxylate-substituted enones. ResearchGate, 2009.

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Comparative

A Senior Application Scientist's Guide to the Spectroscopic Confirmation of (R)-1-N-Cbz-3-Formylpyrrolidine

For researchers, scientists, and professionals in drug development, the unequivocal structural confirmation of chiral building blocks is a cornerstone of success. Molecules such as (R)-1-N-Cbz-3-formylpyrrolidine are pri...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the unequivocal structural confirmation of chiral building blocks is a cornerstone of success. Molecules such as (R)-1-N-Cbz-3-formylpyrrolidine are prized for their role in constructing complex, stereochemically defined pharmaceutical agents.[1][2] The presence of even minor impurities or isomeric variants can have profound impacts on the efficacy and safety of the final drug product.[3] This guide provides an in-depth, experience-driven approach to the spectroscopic analysis of (R)-1-N-Cbz-3-formylpyrrolidine, comparing it with a common process-related impurity, (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid, to illustrate the power of a multi-technique approach to structural elucidation and purity assessment.

The Imperative of Orthogonal Spectroscopic Techniques

Reliance on a single analytical method for structural confirmation is a precarious strategy in modern pharmaceutical development. Each spectroscopic technique interrogates a different aspect of a molecule's physical properties. By employing a suite of orthogonal methods—¹H NMR, ¹³C NMR, IR, and Mass Spectrometry—we create a self-validating system of checks and balances. This approach not only confirms the identity of the target molecule but also provides a detailed fingerprint to identify and quantify potential impurities.

Below is a comparative guide to the expected spectroscopic data for (R)-1-N-Cbz-3-formylpyrrolidine and a common impurity, its over-oxidized counterpart, (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid.[4]

Spectroscopic Data Comparison

Technique (R)-1-N-Cbz-3-Formylpyrrolidine (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid
¹H NMR (400 MHz, CDCl₃) Aldehyde proton (~9.7 ppm), Aromatic protons (7.3-7.4 ppm), Benzylic protons (~5.1 ppm), Pyrrolidine ring protons (multiple signals, ~2.0-3.8 ppm)Aromatic protons (7.3-7.4 ppm), Benzylic protons (~5.1 ppm), Pyrrolidine ring protons (multiple signals, ~2.1-3.9 ppm), Carboxylic acid proton (broad singlet, ~11-12 ppm)
¹³C NMR (101 MHz, CDCl₃) Aldehyde carbon (~201 ppm), Carbonyl carbon (~155 ppm), Aromatic carbons (~128-136 ppm), Benzylic carbon (~67 ppm), Pyrrolidine ring carbons (~25-55 ppm)Carboxylic acid carbon (~175 ppm), Carbonyl carbon (~155 ppm), Aromatic carbons (~128-136 ppm), Benzylic carbon (~67 ppm), Pyrrolidine ring carbons (~28-56 ppm)
IR (ATR, cm⁻¹) ~2950 (C-H stretch), ~2850 & ~2750 (aldehyde C-H stretch), ~1700 (aldehyde C=O stretch), ~1680 (carbamate C=O stretch), ~1600 (aromatic C=C stretch)~3000 (broad, O-H stretch), ~2950 (C-H stretch), ~1730 (carboxylic acid C=O stretch), ~1680 (carbamate C=O stretch), ~1600 (aromatic C=C stretch)
Mass Spec. (ESI+) [M+H]⁺ = 234.11[M+H]⁺ = 250.10

Experimental Protocols and Causality

The choice of experimental parameters is critical for acquiring high-quality, unambiguous data. Here, we outline the standard operating procedures and the rationale behind them.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃). The use of a deuterated solvent is essential to avoid large solvent signals that would obscure the analyte's peaks.[5]

  • ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field instrument. A higher field strength provides better signal dispersion, which is crucial for resolving the complex spin systems of the pyrrolidine ring.[6]

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This technique simplifies the spectrum to single lines for each unique carbon, facilitating straightforward peak assignment.

Causality: CDCl₃ is a good first-choice solvent due to its ability to dissolve a wide range of organic compounds and its relatively clean spectral window. The chemical shifts in NMR are highly sensitive to the electronic environment of each nucleus. For instance, the aldehyde proton in our target molecule is highly deshielded due to the electron-withdrawing nature of the carbonyl group, resulting in a characteristic downfield shift (~9.7 ppm). In contrast, the carboxylic acid proton of the impurity appears even further downfield and as a broad signal due to hydrogen bonding and chemical exchange.

Infrared (IR) Spectroscopy

Protocol:

  • Sample Preparation: Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

Causality: ATR-IR is a rapid and convenient technique that requires minimal sample preparation. The vibrational frequencies of functional groups are diagnostic. The key differentiators here are the C-H stretches of the aldehyde group (~2850 and ~2750 cm⁻¹) and the broad O-H stretch of the carboxylic acid (~3000 cm⁻¹). The position of the carbonyl (C=O) stretch is also informative, with the aldehyde carbonyl typically appearing at a slightly lower wavenumber than the carboxylic acid carbonyl.

Mass Spectrometry (MS)

Protocol:

  • Sample Preparation: Dissolve a small amount of the sample in a suitable solvent like methanol or acetonitrile.

  • Acquisition: Introduce the sample into an electrospray ionization (ESI) source coupled to a mass analyzer.

Causality: ESI is a soft ionization technique that typically results in the observation of the protonated molecule ([M+H]⁺), minimizing fragmentation and providing a clear indication of the molecular weight.[7] This allows for the straightforward differentiation between the target molecule (MW = 233.267) and the carboxylic acid impurity (MW = 249.26).[4][7]

Visualizing the Workflow and Structure

To further clarify the analytical process and the structural features being interrogated, the following diagrams are provided.

G cluster_workflow Spectroscopic Analysis Workflow Sample Sample of (R)-1-N-Cbz-3-Formylpyrrolidine NMR NMR Spectroscopy (¹H and ¹³C) Sample->NMR IR IR Spectroscopy Sample->IR MS Mass Spectrometry Sample->MS Data Combined Spectroscopic Data NMR->Data IR->Data MS->Data Analysis Structural Confirmation & Purity Assessment Data->Analysis

Caption: Workflow for the comprehensive spectroscopic analysis of (R)-1-N-Cbz-3-formylpyrrolidine.

G cluster_molecule (R)-1-N-Cbz-3-Formylpyrrolidine Structure mol C₁₃H₁₅NO₃ C1 C C2 C C1->C2 C3 C C2->C3 C4 C C3->C4 CHO_CO C=O C3->CHO_CO N N C4->N N->C1 Cbz_CO C=O N->Cbz_CO CHO_H H CHO_CO->CHO_H

Caption: Key structural features of (R)-1-N-Cbz-3-formylpyrrolidine for spectroscopic correlation.

Conclusion

The structural integrity of chiral building blocks like (R)-1-N-Cbz-3-formylpyrrolidine is paramount in the synthesis of novel therapeutics. A multi-pronged spectroscopic approach, leveraging the distinct yet complementary information from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry, provides the necessary rigor for unambiguous structural confirmation and impurity profiling. By understanding the causal relationships between molecular structure and spectral output, and by employing validated analytical protocols, researchers can proceed with confidence in the quality of their chemical matter.

References

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Validation

A Senior Application Scientist's Guide to the Synthesis of (R)-1-N-Cbz-3-Formyl-pyrrolidine: A Comparative Analysis of Key Synthetic Routes

In the landscape of contemporary drug discovery and development, the pyrrolidine scaffold remains a cornerstone for the design of novel therapeutics. Its prevalence in biologically active molecules necessitates robust an...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of contemporary drug discovery and development, the pyrrolidine scaffold remains a cornerstone for the design of novel therapeutics. Its prevalence in biologically active molecules necessitates robust and efficient synthetic routes to access key chiral building blocks. Among these, (R)-1-N-Cbz-3-Formyl-pyrrolidine stands out as a versatile intermediate for the synthesis of a multitude of pharmaceutical agents. This guide provides a detailed comparison of the prevalent synthetic strategies to obtain this valuable aldehyde, offering insights into the practical considerations and underlying chemical principles that guide the selection of an optimal route for research and process development.

The primary and most reliable pathway to (R)-1-N-Cbz-3-Formyl-pyrrolidine commences with the commercially available (R)-pyrrolidine-3-carboxylic acid. This approach unfolds in a three-step sequence: N-protection, reduction of the carboxylic acid to a primary alcohol, and subsequent oxidation to the desired aldehyde. While the initial protection step is straightforward, the choice of methodology for the reduction and, more critically, the oxidation steps, presents several viable options, each with distinct advantages and drawbacks. This guide will dissect these critical transformations, providing detailed protocols and a comparative analysis to inform your synthetic strategy.

Overall Synthetic Strategy Overview

The most common pathway begins with the protection of the secondary amine of (R)-pyrrolidine-3-carboxylic acid using benzyl chloroformate (Cbz-Cl) to yield (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid. This stable intermediate is then subjected to reduction to afford (R)-1-N-Cbz-3-pyrrolidinemethanol. The final and most delicate step is the oxidation of this primary alcohol to the target aldehyde, (R)-1-N-Cbz-3-Formyl-pyrrolidine.

Overall Synthesis start (R)-Pyrrolidine-3-carboxylic acid protected (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid start->protected Cbz-Cl, Base alcohol (R)-1-N-Cbz-3-pyrrolidinemethanol protected->alcohol Reduction aldehyde (R)-1-N-Cbz-3-Formyl-pyrrolidine alcohol->aldehyde Oxidation

Caption: General synthetic pathway to (R)-1-N-Cbz-3-Formyl-pyrrolidine.

Step 1: N-Protection of (R)-Pyrrolidine-3-carboxylic acid

This initial step is a standard procedure involving the reaction of (R)-pyrrolidine-3-carboxylic acid with benzyl chloroformate in the presence of a suitable base to afford (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid.

Experimental Protocol: N-Cbz Protection
  • To a solution of (R)-pyrrolidine-3-carboxylic acid (1.0 eq) in a mixture of dioxane and water (e.g., 1:1) at 0 °C, add sodium carbonate (2.5 eq).

  • Slowly add benzyl chloroformate (1.1 eq) dropwise while maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Upon completion, wash the reaction mixture with diethyl ether.

  • Acidify the aqueous layer with 1 M HCl to pH 2-3 and extract with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid.

Step 2: Reduction of (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid to (R)-1-N-Cbz-3-pyrrolidinemethanol

The reduction of the carboxylic acid to the primary alcohol is a critical step. Two common and effective reagents for this transformation are Lithium Aluminum Hydride (LiAlH4) and Borane complexes (e.g., BH3·THF or BH3·SMe2).

Route 2A: Reduction with Lithium Aluminum Hydride (LiAlH₄)

LiAlH₄ is a powerful reducing agent capable of reducing carboxylic acids to primary alcohols.[1] However, its high reactivity necessitates careful handling and anhydrous conditions.

  • To a suspension of LiAlH₄ (1.5 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add a solution of (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid (1.0 eq) in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

  • Cool the reaction mixture to 0 °C and quench sequentially by the slow addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Filter the resulting precipitate and wash thoroughly with THF or ethyl acetate.

  • Concentrate the filtrate under reduced pressure to yield crude (R)-1-N-Cbz-3-pyrrolidinemethanol, which can be purified by column chromatography.

Route 2B: Reduction with Borane (BH₃)

Borane complexes offer a milder alternative to LiAlH₄ and are known to selectively reduce carboxylic acids in the presence of other functional groups like esters.

  • To a solution of (R)-1-N-Cbz-3-pyrrolidinecarboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add a solution of borane-tetrahydrofuran complex (BH₃·THF, 1.0 M in THF, 2.0 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Cool the reaction to 0 °C and quench by the slow addition of methanol.

  • Remove the solvent under reduced pressure. The residue can be purified by silica gel chromatography to afford (R)-1-N-Cbz-3-pyrrolidinemethanol.

Step 3: Oxidation of (R)-1-N-Cbz-3-pyrrolidinemethanol to (R)-1-N-Cbz-3-Formyl-pyrrolidine

This final transformation is arguably the most critical, as over-oxidation to the carboxylic acid or racemization of the chiral center are potential side reactions. Several mild oxidation methods are available, and the choice often depends on the desired scale, available equipment, and tolerance for specific reagents and byproducts. We will compare three of the most reliable methods: Swern Oxidation, Dess-Martin Periodinane (DMP) Oxidation, and TEMPO-catalyzed Oxidation.

Oxidation_Comparison cluster_swern Swern Oxidation cluster_dmp Dess-Martin Oxidation cluster_tempo TEMPO Oxidation alcohol (R)-1-N-Cbz-3-pyrrolidinemethanol swern DMSO, (COCl)₂, Et₃N -78 °C alcohol->swern dmp Dess-Martin Periodinane CH₂Cl₂, rt alcohol->dmp tempo TEMPO (cat.), NaOCl CH₂Cl₂, 0 °C to rt alcohol->tempo aldehyde (R)-1-N-Cbz-3-Formyl-pyrrolidine swern->aldehyde dmp->aldehyde tempo->aldehyde

Caption: Comparative oxidation methods for the final synthetic step.

Route 3A: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by the addition of a hindered base like triethylamine (Et₃N).[2] It is a reliable method for the synthesis of aldehydes from primary alcohols, with the key advantages of being mild and generally high-yielding.[3] However, it requires cryogenic temperatures (-78 °C) and generates the foul-smelling byproduct dimethyl sulfide.[4]

  • To a solution of oxalyl chloride (1.5 eq) in anhydrous dichloromethane (DCM) at -78 °C under an inert atmosphere, add a solution of DMSO (2.2 eq) in DCM dropwise.

  • Stir the mixture for 30 minutes at -78 °C.

  • Add a solution of (R)-1-N-Cbz-3-pyrrolidinemethanol (1.0 eq) in DCM dropwise, ensuring the internal temperature remains below -65 °C.

  • Stir for an additional 45 minutes at -78 °C.

  • Add triethylamine (5.0 eq) dropwise, and then allow the reaction mixture to warm to room temperature over 1 hour.

  • Quench the reaction with water and extract the product with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude aldehyde can be purified by silica gel chromatography.

Route 3B: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation employs a hypervalent iodine reagent, the Dess-Martin periodinane, to oxidize primary alcohols to aldehydes under mild, neutral conditions at room temperature.[5] This method is known for its high chemoselectivity and tolerance of sensitive functional groups.[6] A significant advantage is the minimal risk of racemization for chiral α-amino aldehydes.[5]

  • To a solution of (R)-1-N-Cbz-3-pyrrolidinemethanol (1.0 eq) in anhydrous dichloromethane (DCM) at room temperature, add Dess-Martin periodinane (1.2 eq) in one portion.

  • Stir the reaction mixture at room temperature for 1-3 hours, monitoring the progress by TLC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

  • Stir vigorously until the layers are clear, then separate the layers.

  • Extract the aqueous layer with DCM.

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate, filter, and concentrate. The product can be purified by column chromatography.

Route 3C: TEMPO-Catalyzed Oxidation

The use of 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) as a catalyst in conjunction with a stoichiometric co-oxidant like sodium hypochlorite (NaOCl) provides a "greener" alternative for alcohol oxidation.[7] This method is highly chemoselective for primary alcohols and can be performed under mild conditions, often leading to high yields with minimal risk of epimerization.[8][9]

  • To a vigorously stirred biphasic mixture of a solution of (R)-1-N-Cbz-3-pyrrolidinemethanol (1.0 eq) in dichloromethane (DCM) and a saturated aqueous solution of sodium bicarbonate, add potassium bromide (0.1 eq) and TEMPO (0.01-0.05 eq).

  • Cool the mixture to 0 °C and add an aqueous solution of sodium hypochlorite (1.2 eq, commercially available bleach) dropwise, maintaining the temperature below 5 °C.

  • Stir the reaction at 0 °C until the starting material is consumed (monitored by TLC).

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Wash the combined organic layers with a 1 M HCl solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude aldehyde, which can be purified by silica gel chromatography.

Comparative Analysis of Oxidation Routes

FeatureSwern OxidationDess-Martin Periodinane (DMP) OxidationTEMPO-Catalyzed Oxidation
Reagents DMSO, Oxalyl Chloride, Et₃NDess-Martin PeriodinaneTEMPO (catalytic), NaOCl (stoichiometric)
Temperature -78 °CRoom Temperature0 °C to Room Temperature
Byproducts Dimethyl sulfide (malodorous), CO, CO₂Iodinane derivativesNaCl, Water
Yields Generally highGenerally highGenerally high
Stereochemical Integrity Generally good, but base can pose a riskExcellent for α-amino aldehydes[5]Excellent for α-amino aldehydes[8]
Scalability Challenging due to cryogenic temperatures and gas evolutionFeasible, but cost and potential explosiveness of DMP are concerns[6]Highly scalable and cost-effective
Workup Aqueous quench and extractionQuenching with NaHCO₃/Na₂S₂O₃ and extraction[10]Aqueous workup and extraction
Safety/Environmental Toxic CO gas evolution, malodorous byproductDMP can be explosive under certain conditions[11]"Green" catalytic system, uses bleach as oxidant

Conclusion and Recommendations

The synthesis of (R)-1-N-Cbz-3-Formyl-pyrrolidine is most reliably achieved through a two-step reduction-oxidation sequence starting from the corresponding Cbz-protected carboxylic acid.

For the reduction step , both LiAlH₄ and Borane are effective. Borane is generally preferred for its milder nature and higher chemoselectivity, making it a more robust choice for substrates with multiple functional groups.

The choice of oxidation method is more nuanced and depends on the specific requirements of the synthesis.

  • Swern Oxidation is a classic and reliable method that consistently delivers high yields. However, the operational challenges of cryogenic temperatures and the generation of malodorous and toxic byproducts make it less favorable for large-scale applications.

  • Dess-Martin Periodinane (DMP) Oxidation offers the significant advantage of mild, room-temperature conditions and excellent preservation of stereochemical integrity. Its ease of execution makes it an excellent choice for small to medium-scale laboratory syntheses. The primary drawbacks are the cost of the reagent and potential safety concerns on a larger scale.

  • TEMPO-Catalyzed Oxidation represents the most industrially viable and environmentally friendly option. Its catalytic nature, use of inexpensive and readily available bleach as the terminal oxidant, and mild reaction conditions make it highly attractive for process development and large-scale manufacturing. The high chemoselectivity and preservation of chirality are also key advantages.

For most research and development applications, the Dess-Martin Periodinane oxidation provides a reliable and convenient route with a high degree of confidence in preserving the stereochemical integrity of the final product. For process scale-up, the TEMPO-catalyzed oxidation is the superior choice due to its cost-effectiveness, safety profile, and environmental benefits.

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Comparative

A Methodological Guide to Assessing the Cross-Reactivity of (R)-1-N-Cbz-3-Formyl-pyrrolidine and its Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute cross-reactivity studies for the chiral building block, (R)-1-N-Cbz-3-Formyl-pyrrolidine...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute cross-reactivity studies for the chiral building block, (R)-1-N-Cbz-3-Formyl-pyrrolidine. While this compound is primarily a synthetic intermediate, the principles and protocols outlined herein are critical for evaluating the specificity of its downstream derivatives, which may be developed as bioactive candidates. We will explore the rationale behind experimental design, provide detailed methodologies for in vitro screening, and present a strategy for data interpretation and visualization.

Introduction: The Significance of the Pyrrolidine Scaffold and the Imperative of Cross-Reactivity Profiling

(R)-1-N-Cbz-3-Formyl-pyrrolidine is a versatile chiral building block used in the synthesis of a wide array of more complex molecules, particularly in medicinal chemistry. The pyrrolidine ring is a privileged scaffold, found in numerous natural products and FDA-approved drugs, valued for its ability to introduce conformational rigidity and serve as a key pharmacophore. The formyl group provides a reactive handle for various chemical transformations, such as reductive amination, to introduce further diversity.

Given its role as a precursor to potential drug candidates, understanding the potential for off-target interactions of molecules derived from this scaffold is paramount. Cross-reactivity, the unintended binding of a compound to proteins other than the intended target, can lead to adverse effects and toxicity, which is a major cause of late-stage drug development failure. Therefore, early-stage profiling for potential liabilities is a critical, cost-saving measure.

This guide will not focus on pre-existing data for the specified intermediate, which is sparse, but will instead provide a robust, field-proven methodology for generating such crucial data for its derivatives.

Designing a Cross-Reactivity Study: From Target Nomination to Assay Selection

The design of a meaningful cross-reactivity study hinges on a logical, stepwise process that moves from broad, panel-based screening to more focused, target-specific validation. The choice of targets and assays should be guided by the structural features of the molecule and its intended therapeutic area.

Initial Broad-Panel Screening: Identifying Potential Liabilities

For a novel compound derived from (R)-1-N-Cbz-3-Formyl-pyrrolidine, a broad-based screening approach against a panel of common off-targets is the recommended starting point. The selection of this panel should be guided by the key structural motifs of the parent compound: the N-Cbz protected pyrrolidine and the reactive aldehyde (which will likely be transformed in the final molecule).

Recommended Initial Screening Panels:

  • Receptor Panels: A comprehensive panel, such as the Eurofins SafetyScreen44™ or similar services, can assess binding to a wide range of G-protein coupled receptors (GPCRs), ion channels, and transporters. This is a cost-effective method to quickly identify potential bioactivities.

  • Kinase Panels: If the downstream derivative is intended as a kinase inhibitor, profiling against a broad kinase panel (e.g., the DiscoverX KINOMEscan™) is essential to determine selectivity.

  • Protease Panels: The pyrrolidine scaffold is present in many protease inhibitors. A panel of common proteases (e.g., serine, cysteine, and metalloproteases) should be considered.

  • CYP450 Inhibition Panel: Cytochrome P450 enzymes are critical for drug metabolism. Early assessment of CYP inhibition (e.g., against isoforms 1A2, 2C9, 2C19, 2D6, and 3A4) is a standard part of ADME-Tox profiling.

The Logic of Experimental Workflow

The following diagram illustrates a typical workflow for assessing cross-reactivity, starting from the synthesis of a derivative to the final selectivity assessment.

G cluster_0 Phase 1: Synthesis & Initial Screening cluster_1 Phase 2: Hit Validation & Selectivity cluster_2 Phase 3: Cellular & Functional Assays A Synthesis of Derivative from (R)-1-N-Cbz-3-Formyl-pyrrolidine B Primary Target Assay (e.g., IC50 Determination) A->B C Broad Off-Target Panel Screen (e.g., SafetyScreen44™, KINOMEscan™) A->C F Calculate Selectivity Index (Off-Target IC50 / Primary Target IC50) B->F D Identify 'Hits' from Panel Screen (e.g., >50% inhibition at 10 µM) C->D E Dose-Response Assays for 'Hits' (Determine IC50/Ki for Off-Targets) D->E E->F G Cell-Based Assays for Validated Off-Targets (Assess functional consequence of binding) F->G H Final Cross-Reactivity Profile & Risk Assessment G->H

Caption: A typical workflow for cross-reactivity assessment.

Experimental Protocols: A Practical Guide

Here, we provide example protocols for key assays in a cross-reactivity study. These are generalized and should be optimized for the specific target and compound.

Protocol: In Vitro Kinase Profiling using a Luminescence-Based Assay

This protocol describes a common method to assess the inhibitory activity of a compound against a panel of kinases.

Objective: To determine the IC50 values of a test compound against a panel of kinases.

Materials:

  • Test compound (dissolved in DMSO)

  • Kinase panel of interest (e.g., from Promega, SignalChem)

  • Substrate for each kinase

  • ATP

  • Assay buffer (e.g., 40 mM Tris, pH 7.4, 20 mM MgCl2, 0.1 mg/ml BSA)

  • ADP-Glo™ Kinase Assay kit (Promega)

  • White, opaque 384-well assay plates

  • Plate reader capable of luminescence detection

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM. Then, dilute further in the assay buffer to achieve the desired final concentrations (e.g., 100 µM to 1 nM).

  • Kinase Reaction: a. To each well of a 384-well plate, add 2.5 µL of the test compound at various concentrations. Include controls for 100% inhibition (no enzyme) and 0% inhibition (DMSO vehicle). b. Add 2.5 µL of a solution containing the kinase and its specific substrate to each well. c. Initiate the reaction by adding 5 µL of ATP solution. The final ATP concentration should be at or near the Km for each specific kinase. d. Incubate the plate at room temperature for 60 minutes.

  • Detection: a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature. b. Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and initiate a luciferase/luciferin reaction. Incubate for 30 minutes at room temperature. c. Read the luminescence on a plate reader.

  • Data Analysis: a. The luminescence signal is inversely proportional to the kinase activity. b. Normalize the data using the controls. c. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol: GPCR Binding Assay (Radioligand Displacement)

This protocol outlines a classic method to assess if a compound binds to a specific GPCR.

Objective: To determine the binding affinity (Ki) of a test compound for a specific GPCR.

Materials:

  • Test compound (dissolved in DMSO)

  • Cell membranes expressing the target GPCR

  • Radiolabeled ligand specific for the target receptor (e.g., [3H]-dopamine for dopamine receptors)

  • Assay buffer (specific to the receptor, e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4)

  • Unlabeled ("cold") ligand for determining non-specific binding

  • Glass fiber filter mats

  • Scintillation fluid

  • Microplate scintillation counter

Procedure:

  • Assay Setup: a. In a 96-well plate, add 50 µL of assay buffer. b. Add 25 µL of the test compound at various concentrations. c. For total binding, add 25 µL of vehicle (DMSO). d. For non-specific binding, add 25 µL of a high concentration of cold ligand.

  • Binding Reaction: a. Add 25 µL of the radiolabeled ligand to all wells. The concentration should be at or below the Kd for the receptor. b. Add 100 µL of the cell membrane preparation to all wells. c. Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

  • Harvesting and Detection: a. Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound from the free radioligand. b. Wash the filters several times with ice-cold assay buffer. c. Dry the filter mat and place it in a scintillation vial with scintillation fluid. d. Count the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis: a. Calculate the specific binding: Total Binding (CPM) - Non-specific Binding (CPM). b. Plot the percent specific binding versus the log of the test compound concentration. c. Fit the data to a sigmoidal dose-response curve to determine the IC50. d. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation and Interpretation

Clear and concise presentation of cross-reactivity data is crucial for decision-making. Tables are an effective way to summarize quantitative results.

Example Data Table: Kinase Selectivity Profile

Below is a hypothetical comparison of two derivative compounds (Derivative A and Derivative B) synthesized from (R)-1-N-Cbz-3-Formyl-pyrrolidine.

Kinase TargetDerivative A (IC50, nM)Derivative B (IC50, nM)
Primary Target: Kinase X 15 25
Off-Target: Kinase Y850>10,000
Off-Target: Kinase Z1,2005,500
Off-Target: Src>10,000>10,000
Off-Target: Lck5,300>10,000
Selectivity Index (vs. Y) 57>400
Selectivity Index (vs. Z) 80220

In this hypothetical example, Derivative B demonstrates superior selectivity over Derivative A, despite being slightly less potent against the primary target.

Visualizing Selectivity

A selectivity profile can be visualized to provide an at-a-glance understanding of a compound's specificity.

G cluster_A Derivative A Selectivity cluster_B Derivative B Selectivity A_struct Derivative A A_target Kinase X (IC50 = 15 nM) A_struct->A_target High Potency A_off1 Kinase Y (IC50 = 850 nM) A_struct->A_off1 Moderate Off-Target A_off2 Kinase Z (IC50 = 1,200 nM) A_struct->A_off2 Moderate Off-Target B_struct Derivative B B_target Kinase X (IC50 = 25 nM) B_struct->B_target High Potency B_off1 Kinase Y (IC50 > 10,000 nM) B_struct->B_off1 No Significant Activity B_off2 Kinase Z (IC50 = 5,500 nM) B_struct->B_off2 Weak Off-Target

Caption: A comparative visualization of selectivity profiles.

Conclusion and Future Directions

The process of evaluating the cross-reactivity of novel compounds derived from intermediates like (R)-1-N-Cbz-3-Formyl-pyrrolidine is a cornerstone of modern drug discovery. It is not sufficient to demonstrate high potency against a primary target; a compound must also exhibit a clean off-target profile to minimize the risk of toxicity and ensure a viable path to clinical development.

This guide has provided a methodological blueprint for conducting such studies. By employing a tiered approach—starting with broad panel screens and progressing to specific dose-response and functional assays—researchers can build a comprehensive understanding of a compound's selectivity. The interpretation of this data, aided by clear visualization and the calculation of selectivity indices, directly informs lead optimization efforts and is critical for the successful advancement of new therapeutic agents.

References

  • Eurofins SafetyScreen Panels . Eurofins Discovery. [Link]

  • KINOMEscan Technology . DiscoverX (now part of Eurofins). [Link]

  • Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099–3108. [Link]

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